VU0364739

Core Science & Biosynthesis

The Dual-Inhibitory Mechanism of VU0364739: A Technical Guide to its Action on Phospholipase D2

For Immediate Release

CRAWLEY, WEST SUSSEX, UK – December 2, 2025 – VU0364739, a potent and selective inhibitor of Phospholipase D2 (PLD2), exerts its effects through a sophisticated dual mechanism, targeting both the catalytic and an allosteric site on the enzyme. This comprehensive guide elucidates the intricate molecular interactions and functional consequences of VU0364739 engagement with PLD2, providing researchers, scientists, and drug development professionals with a detailed understanding of its mechanism of action.

VU0364739, chemically identified as N-[2-[1-(3-Fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-8-yl]ethyl]-2-naphthalenecarboxamide (NFOT), operates as a mixed-kinetics inhibitor. This mode of action involves both competitive and non-competitive inhibition, leading to a multifaceted disruption of PLD2 activity.

Dual Binding Site Engagement

The inhibitory prowess of VU0364739 stems from its ability to simultaneously interact with two critical regions of the PLD2 enzyme:

• The Catalytic Site: VU0364739 directly interferes with the enzymatic machinery of PLD2. Mutagenesis studies have pinpointed interactions with residues S757 and S648, which are located within or near the highly conserved HKD2 catalytic motif of the enzyme. By engaging these residues, VU0364739 competitively hinders the binding of the natural substrate, phosphatidylcholine (PC), thereby preventing its hydrolysis into the signaling molecule phosphatidic acid (PA).

• An Allosteric Pocket: In a distinct yet equally crucial interaction, VU0364739 binds to an allosteric site that overlaps with the natural binding pocket for phosphatidylinositol 4,5-bisphosphate (PIP2), a key activator of PLD2. This allosteric binding site is formed by residues R210 and R212, and is further shaped by a hydrophobic pocket involving F244, L245, and L246 within the PH domain. By occupying this site, VU0364739 non-competitively prevents the binding of PIP2, thereby locking the enzyme in a less active conformation and negating the enhancing effect of this critical cofactor.

This dual-site engagement results in a potent and selective inhibition of PLD2, with significantly less activity against the PLD1 isoform.

Quantitative Analysis of Inhibition

The inhibitory potency of VU0364739 has been quantified through various in vitro and cellular assays. The half-maximal inhibitory concentration (IC50) values demonstrate its selectivity for PLD2 over PLD1.

Assay Type	Target	IC50 (nM)[1][2][3]
Biochemical	PLD2	20 - 22
PLD1	1500
Cellular	PLD2	20
PLD1	1500

Signaling Pathway Interruption

PLD2 is a critical node in numerous cellular signaling cascades. By inhibiting PLD2, VU0364739 effectively dampens the production of phosphatidic acid (PA), a key second messenger. PA is involved in a myriad of cellular processes, including cell proliferation, migration, and membrane trafficking, primarily through the activation of downstream effectors such as mTOR and Raf-1. The interruption of this signaling cascade underlies the therapeutic potential of VU0364739 in diseases characterized by aberrant PLD2 activity, such as cancer.

PLD2 Signaling Pathway and Inhibition by VU0364739.

Experimental Protocols

The characterization of VU0364739's mechanism of action has been underpinned by a series of key experimental methodologies.

In Vitro Phospholipase D (PLD) Activity Assay

This assay directly measures the enzymatic activity of purified PLD enzymes and the inhibitory effect of compounds like VU0364739.

Workflow for the In Vitro PLD Activity Assay.

Methodology:

• Liposome Preparation: Prepare liposomes containing a PLD substrate, such as 1,2-dioctanoyl-sn-glycero-3-phosphocholine (B96630) (PC8), and a radiolabeled tracer, n-[3H]-butanol.

• Enzyme and Inhibitor Addition: In a reaction vessel, combine the prepared liposomes with purified recombinant PLD2 enzyme. For inhibition studies, pre-incubate the enzyme with varying concentrations of VU0364739 or a vehicle control.

• Reaction Incubation: Initiate the enzymatic reaction by incubating the mixture at 37°C for a defined period, typically 15-30 minutes.

• Reaction Termination and Lipid Extraction: Stop the reaction by adding an organic solvent mixture (e.g., chloroform:methanol). Perform a lipid extraction to separate the lipid-containing organic phase from the aqueous phase.

• Quantification: Separate the extracted lipids using thin-layer chromatography (TLC). The amount of radiolabeled phosphatidylbutanol, the product of PLD-mediated transphosphatidylation in the presence of butanol, is quantified using scintillation counting as a measure of PLD activity.

Site-Directed Mutagenesis

To identify the specific amino acid residues involved in VU0364739 binding, site-directed mutagenesis is employed to systematically alter the PLD2 protein sequence.

Workflow for Site-Directed Mutagenesis of PLD2.

Methodology:

• Primer Design: Design oligonucleotide primers containing the desired nucleotide changes to introduce specific amino acid substitutions at the putative binding sites (e.g., R210A, R212A, S648A, S757A).

• PCR Amplification: Use the mutagenic primers in a polymerase chain reaction (PCR) with a plasmid containing the wild-type PLD2 cDNA as a template. This generates copies of the plasmid incorporating the desired mutation.

• Template Digestion: Digest the PCR reaction with the DpnI restriction enzyme, which specifically cleaves the methylated parental DNA template, leaving the newly synthesized, unmethylated mutant plasmid intact.

• Transformation and Selection: Transform competent E. coli with the mutated plasmid. Select for transformed bacteria and verify the desired mutation through DNA sequencing.

• Protein Expression and Functional Analysis: Express the mutant PLD2 protein and purify it. Perform the in vitro PLD activity assay in the presence of VU0364739 to determine if the mutation alters the inhibitory potency (IC50) of the compound, thereby confirming the importance of the mutated residue in drug binding.

References

• 1. research.cbc.osu.edu [research.cbc.osu.edu]
• 2. Site-Directed Mutagenesis [protocols.io]
• 3. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]

VU0364739: A Technical Guide to a Selective PLD2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0364739 is a potent and selective small-molecule inhibitor of Phospholipase D2 (PLD2), an enzyme implicated in a variety of cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization. Dysregulation of PLD2 activity has been linked to several pathological conditions, most notably cancer, making it an attractive target for therapeutic intervention. This technical guide provides an in-depth overview of VU0364739, including its biochemical and cellular activity, detailed experimental protocols for its characterization, and its role in modulating PLD2-mediated signaling pathways.

Quantitative Data Presentation

The inhibitory activity of VU0364739 against PLD1 and PLD2 has been quantified in both biochemical and cellular assays. The following tables summarize the key potency and selectivity data.

Biochemical Assay Data
Target	IC50 (nM)
Human PLD1	1500[1]
Human PLD2	20[1]
Selectivity	~75-fold for PLD2

Cellular Assay Data
Target	IC50 (nM)
Human PLD1	1500[1]
Human PLD2	22[2]
Selectivity	~68-fold for PLD2

Mechanism of Action

VU0364739 is characterized as an allosteric inhibitor of PLD2. This mode of action signifies that it does not directly compete with the substrate at the catalytic site but rather binds to a distinct site on the enzyme, inducing a conformational change that leads to reduced enzymatic activity.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the characterization of VU0364739.

In Vitro PLD2 Inhibition Assay (Biochemical)

This assay quantifies the ability of a compound to directly inhibit the enzymatic activity of purified PLD2.

Materials:

• Purified recombinant human PLD2 enzyme

• 1,2-bis(4,4-difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-s-indacene-3-undecanoyl)-sn-glycero-3-phosphocholine (BODIPY-PC)

• Assay Buffer: 50 mM HEPES (pH 7.4), 100 mM KCl, 1 mM EGTA, 2 mM MgCl2

• VU0364739 (or other test compounds) dissolved in DMSO

• 384-well black, low-volume microplates

• Fluorescence plate reader

Procedure:

• Prepare a solution of purified PLD2 enzyme in Assay Buffer.

• Prepare serial dilutions of VU0364739 in DMSO.

• Add 0.5 µL of the compound dilutions to the wells of the 384-well plate.

• Add 10 µL of the PLD2 enzyme solution to each well.

• Incubate the plate at room temperature for 15 minutes to allow for compound binding.

• Prepare a substrate solution of BODIPY-PC in Assay Buffer.

• Initiate the enzymatic reaction by adding 10 µL of the BODIPY-PC substrate solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 10 µL of 100 mM EDTA.

• Read the fluorescence intensity at an excitation wavelength of 485 nm and an emission wavelength of 520 nm.

• Calculate the percent inhibition for each compound concentration relative to DMSO controls and determine the IC50 value by fitting the data to a four-parameter logistic equation.

Cell-Based PLD2 Inhibition Assay

This assay measures the ability of a compound to inhibit PLD2 activity within a cellular context.

Materials:

• HEK293 cells stably overexpressing human PLD2

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• [³H]-myristic acid

• Phorbol 12-myristate 13-acetate (PMA)

• Phosphate Buffered Saline (PBS)

• 1-Butanol (B46404)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Seed HEK293-PLD2 cells in 24-well plates and grow to ~90% confluency.

• Label the cells by incubating with [³H]-myristic acid in DMEM for 18-24 hours.

• Wash the cells twice with PBS.

• Pre-incubate the cells with serial dilutions of VU0364739 in serum-free DMEM for 30 minutes at 37°C.

• Add 1-butanol to a final concentration of 0.3% (v/v) to all wells.

• Stimulate PLD activity by adding PMA to a final concentration of 1 µM.

• Incubate for 30 minutes at 37°C.

• Stop the reaction by aspirating the medium and adding 1 mL of ice-cold methanol.

• Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Extract the lipids using a chloroform/methanol/water partition.

• Separate the lipids by thin-layer chromatography (TLC) to resolve phosphatidylbutanol (PtdBut), the product of PLD activity in the presence of 1-butanol.

• Scrape the PtdBut spots from the TLC plate and quantify the radioactivity using a scintillation counter.

• Calculate the percent inhibition for each compound concentration relative to stimulated controls and determine the IC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways involving PLD2 and a typical experimental workflow for identifying PLD inhibitors.

Caption: PLD2 Signaling Pathway and Inhibition by VU0364739.

Caption: Workflow for Identification of Selective PLD2 Inhibitors.

Conclusion

VU0364739 serves as a valuable pharmacological tool for the investigation of PLD2 function in both normal physiology and disease states. Its selectivity over PLD1 allows for the specific interrogation of PLD2-mediated signaling pathways. The data and protocols presented in this guide are intended to facilitate further research into the therapeutic potential of PLD2 inhibition. While VU0364739 was a significant step in the development of selective PLD2 inhibitors, subsequent research has led to the discovery of compounds with even greater selectivity, such as ML298 and ML395[1]. These next-generation inhibitors offer further refinement for dissecting the distinct roles of PLD isoforms.

References

• 1. Development of a Selective, Allosteric PLD2 Inhibitor - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Apoptosis Induction

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest available information, there is no publicly accessible scientific literature detailing the role of a compound designated "VU0364739" in the induction of apoptosis. Therefore, this guide will provide a comprehensive overview of the core principles, signaling pathways, and experimental methodologies for assessing apoptosis induction by a hypothetical compound, herein referred to as "Compound X." This document is intended to serve as a technical reference for professionals in the fields of life sciences and drug development.

Introduction to Apoptosis

Apoptosis, or programmed cell death, is a fundamental biological process that plays a critical role in tissue homeostasis, embryonic development, and the elimination of damaged or infected cells.[1] It is a highly regulated and evolutionarily conserved pathway that, when dysregulated, can contribute to a variety of diseases, including cancer and autoimmune disorders.[1] Unlike necrosis, which is a form of uncontrolled cell death that can trigger inflammation, apoptosis is characterized by a series of distinct morphological and biochemical events. These include cell shrinkage, membrane blebbing, chromatin condensation, and the formation of apoptotic bodies, which are subsequently cleared by phagocytic cells.[2]

The induction of apoptosis in cancer cells is a primary objective of many therapeutic strategies.[1] By activating the apoptotic machinery, anti-cancer agents can selectively eliminate malignant cells. A thorough understanding of the molecular pathways governing apoptosis is therefore essential for the discovery and development of novel therapeutics.

Key Signaling Pathways in Apoptosis

Apoptosis is primarily initiated through two major signaling cascades: the intrinsic (or mitochondrial) pathway and the extrinsic (or death receptor) pathway. Both pathways converge on the activation of a family of cysteine proteases known as caspases, which are the central executioners of the apoptotic process.

The Intrinsic (Mitochondrial) Pathway

The intrinsic pathway is triggered by various intracellular stress signals, such as DNA damage, oxidative stress, or the withdrawal of growth factors.[1] These signals lead to changes in the mitochondrial outer membrane permeabilization (MOMP).[1] This process is tightly regulated by the B-cell lymphoma 2 (Bcl-2) family of proteins, which includes both pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL).

Upon activation, pro-apoptotic proteins like Bax and Bak oligomerize in the outer mitochondrial membrane, leading to the formation of pores and the release of pro-apoptotic factors from the mitochondrial intermembrane space into the cytoplasm.[3] A key molecule released is cytochrome c. In the cytosol, cytochrome c binds to the apoptotic protease-activating factor 1 (Apaf-1), which, in the presence of dATP, oligomerizes to form a large protein complex known as the apoptosome.[4] The apoptosome then recruits and activates pro-caspase-9, an initiator caspase. Activated caspase-9, in turn, cleaves and activates effector caspases, such as caspase-3 and caspase-7, which then execute the final stages of apoptosis by cleaving a multitude of cellular substrates.[3][4]

Caption: Intrinsic (Mitochondrial) Apoptosis Pathway.

The Extrinsic (Death Receptor) Pathway

The extrinsic pathway is initiated by the binding of extracellular death ligands to their corresponding death receptors on the cell surface.[5] These receptors are members of the tumor necrosis factor (TNF) receptor superfamily, and include Fas (also known as CD95 or APO-1) and the TNF-related apoptosis-inducing ligand (TRAIL) receptors.[5]

Ligand binding induces receptor trimerization and the recruitment of adaptor proteins, such as the Fas-associated death domain (FADD), to the intracellular death domain of the receptor.[6] FADD, in turn, recruits pro-caspase-8, another initiator caspase, forming the death-inducing signaling complex (DISC).[6] Within the DISC, pro-caspase-8 molecules are brought into close proximity, facilitating their auto-activation through proteolytic cleavage.[6] Active caspase-8 can then directly activate the executioner caspases-3 and -7.[6] Additionally, caspase-8 can cleave the Bcl-2 family member Bid into a truncated form, tBid, which then translocates to the mitochondria to activate the intrinsic pathway, thereby amplifying the apoptotic signal.[2]

Caption: Extrinsic (Death Receptor) Apoptosis Pathway.

Experimental Protocols for Studying Apoptosis

A variety of experimental techniques are available to detect and quantify apoptosis. It is often recommended to use multiple assays to confirm apoptosis, as they measure different aspects of the process.[7]

Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry

This is a widely used method to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[8]

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorophore to detect apoptotic cells.[8] Propidium iodide (PI) is a fluorescent nucleic acid stain that is impermeant to live and early apoptotic cells but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is compromised.[8]

• Methodology:

  • Cell Culture and Treatment: Seed cells at an appropriate density and treat with Compound X for the desired time points. Include vehicle-treated and positive controls.

  • Cell Harvesting: For adherent cells, collect both the culture supernatant (containing floating apoptotic cells) and the attached cells by trypsinization.[8]

  • Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).[8]

  • Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.[9]

  • Staining: Add fluorochrome-conjugated Annexin V and PI to the cell suspension.[9]

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[9]

  • Analysis: Analyze the cells by flow cytometry. Viable cells are Annexin V-negative and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are Annexin V-positive and PI-positive.[8]

Caspase Activity Assays

These assays measure the activity of key caspases, such as caspase-3, -8, and -9.

• Principle: These assays utilize synthetic peptide substrates that are specific for a particular caspase. The peptide is conjugated to a colorimetric (e.g., p-nitroanilide, pNA) or fluorometric (e.g., 7-amino-4-methylcoumarin, AMC) reporter molecule.[10][11] When the substrate is cleaved by the active caspase, the reporter molecule is released and can be quantified using a spectrophotometer or fluorometer.[10][11]

• Methodology:

  • Cell Lysis: Treat cells with Compound X, harvest, and lyse them in a chilled lysis buffer.[12]

  • Protein Quantification: Determine the total protein concentration of the cell lysates.[13]

  • Assay Reaction: In a microplate, combine a standardized amount of cell lysate with the specific caspase substrate in a reaction buffer.[13]

  • Incubation: Incubate the plate at 37°C for 1-2 hours.[10]

  • Measurement: Measure the absorbance or fluorescence of the released reporter molecule.[10]

  • Data Analysis: Calculate the fold increase in caspase activity relative to the untreated control.

Mitochondrial Membrane Potential (ΔΨm) Assay

This assay assesses the integrity of the mitochondrial membrane, which is disrupted during the early stages of intrinsic apoptosis.

• Principle: The lipophilic cationic fluorescent dye JC-1 is commonly used.[14] In healthy cells with a high mitochondrial membrane potential, JC-1 accumulates in the mitochondria and forms aggregates that emit red fluorescence.[14] In apoptotic cells with a collapsed mitochondrial membrane potential, JC-1 remains in the cytoplasm as monomers and emits green fluorescence.[14] The ratio of red to green fluorescence provides a measure of mitochondrial depolarization.

• Methodology:

  • Cell Culture and Treatment: Culture and treat cells with Compound X as described previously. A positive control, such as CCCP, can be used to induce mitochondrial depolarization.[14]

  • JC-1 Staining: Add the JC-1 staining solution to the cells and incubate at 37°C for 15-30 minutes.

  • Washing: Wash the cells with assay buffer to remove excess dye.

  • Analysis: Analyze the fluorescence using a fluorescence microscope, plate reader, or flow cytometer.[14] A decrease in the red/green fluorescence ratio indicates a loss of mitochondrial membrane potential.[14]

Caption: General Experimental Workflow for Apoptosis Assessment.

Data Presentation

Quantitative data from apoptosis assays should be presented in a clear and structured format to allow for easy comparison and interpretation.

Table 1: Effect of Compound X on Cell Viability and Apoptosis in Cancer Cell Lines (Annexin V/PI Assay)

Cell Line	Treatment (24h)	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
MCF-7	Vehicle	95.2 ± 2.1	2.5 ± 0.5	2.3 ± 0.4
Compound X (10 µM)	60.8 ± 3.5	25.4 ± 2.8	13.8 ± 1.9
Compound X (50 µM)	25.1 ± 4.2	50.7 ± 5.1	24.2 ± 3.7
A549	Vehicle	96.5 ± 1.8	1.8 ± 0.3	1.7 ± 0.2
Compound X (10 µM)	75.3 ± 2.9	15.6 ± 1.7	9.1 ± 1.1
Compound X (50 µM)	40.9 ± 3.8	42.1 ± 4.5	17.0 ± 2.5

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Caspase-3/7 Activity Induced by Compound X

Cell Line	Treatment (24h)	Caspase-3/7 Activity (Fold Change vs. Vehicle)
MCF-7	Compound X (10 µM)	3.8 ± 0.4
Compound X (50 µM)	8.2 ± 0.9
A549	Compound X (10 µM)	2.5 ± 0.3
Compound X (50 µM)	6.1 ± 0.7

Data are presented as mean ± standard deviation from three independent experiments.

Conclusion

The induction of apoptosis is a key mechanism for many anti-cancer therapies. A comprehensive understanding of the intrinsic and extrinsic apoptotic pathways is crucial for the rational design and development of new therapeutic agents. The use of a combination of robust and quantitative experimental methods, such as Annexin V/PI staining, caspase activity assays, and mitochondrial membrane potential analysis, is essential for accurately characterizing the pro-apoptotic activity of a test compound. The structured presentation of quantitative data is paramount for the clear communication of experimental findings and for making informed decisions in drug development programs. While the specific role of VU036473-9 in apoptosis is not documented, the principles and methodologies outlined in this guide provide a solid framework for investigating the apoptotic potential of any novel compound.

References

• 1. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. researchgate.net [researchgate.net]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. youtube.com [youtube.com]
• 7. Apoptosis Detection Assays | Springer Nature Experiments [experiments.springernature.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. media.cellsignal.com [media.cellsignal.com]
• 12. mpbio.com [mpbio.com]
• 13. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Investigating the Cellular Targets of VU0364739: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0364739 is a potent and selective small-molecule inhibitor of Phospholipase D2 (PLD2), an enzyme implicated in a wide array of cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization. Dysregulation of PLD2 activity has been linked to various pathological conditions, most notably cancer, making it a compelling target for therapeutic intervention. This technical guide provides a comprehensive overview of the cellular targets of VU0364739, presenting key quantitative data, detailed experimental protocols for its characterization, and visualizations of the associated signaling pathways and experimental workflows.

Quantitative Data on the Cellular Targets of VU0364739

VU0364739 exhibits a strong preference for inhibiting PLD2 over its isoform, PLD1. The inhibitory potency has been characterized in both biochemical and cellular assays, with the following IC50 values reported:

Target	Assay Type	IC50 (nM)	Selectivity (fold)	Reference
PLD2	Biochemical	22	~75-fold vs PLD1	[1]
PLD2	Cellular	20	75-fold vs PLD1	[1]
PLD1	Biochemical	-	-	-
PLD1	Cellular	1500	-	[1]

Experimental Protocols

Biochemical Assay for PLD2 Inhibition

This protocol outlines the determination of PLD2 inhibition by VU0364739 using a cell-free enzymatic assay. The principle of this assay is to measure the release of a radiolabeled headgroup from a phospholipid substrate.

Materials:

• Recombinant human PLD2 enzyme

• [³H]Phosphatidylcholine (³H-PC)

• Phosphatidylinositol 4,5-bisphosphate (PIP₂)

• Phosphatidylethanolamine (PE)

• HEPES buffer (pH 7.8)

• VU0364739

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare Substrate Vesicles:

  • Mix ³H-PC, PIP₂, and PE in a glass tube.

  • Dry the lipid mixture under a stream of nitrogen gas.

  • Resuspend the lipid film in HEPES buffer.

  • Sonicate the mixture to form small unilamellar vesicles.

• Enzyme Inhibition:

  • Prepare a serial dilution of VU0364739 in DMSO.

  • In a reaction tube, combine the recombinant PLD2 enzyme and the substrate vesicles.

  • Add the desired concentration of VU0364739 or DMSO (vehicle control).

  • Incubate the reaction at 30°C for a defined period (e.g., 20 minutes).

• Reaction Termination and Product Separation:

  • Stop the reaction by adding a mixture of chloroform (B151607) and methanol.

  • Separate the aqueous and organic phases by centrifugation. The radiolabeled choline (B1196258) product will be in the aqueous phase.

• Quantification:

  • Transfer an aliquot of the aqueous phase to a scintillation vial.

  • Add scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of PLD2 inhibition for each concentration of VU0364739 relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Cellular Assay for PLD2 Inhibition (Transphosphatidylation Assay)

This in-cell assay measures the activity of PLD by taking advantage of its ability to catalyze a transphosphatidylation reaction in the presence of a primary alcohol.

Materials:

• HEK293 cells (or other suitable cell line)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• [³H]-oleic acid or other suitable radiolabeled fatty acid

• 1-Butanol (B46404)

• VU0364739

• Phosphate-buffered saline (PBS)

• Thin-layer chromatography (TLC) plates

• TLC developing solvent (e.g., chloroform/methanol/acetic acid)

• Phosphorimager or autoradiography film

Procedure:

• Cell Culture and Labeling:

  • Culture HEK293 cells in DMEM supplemented with 10% FBS.

  • Label the cells by incubating them with [³H]-oleic acid for 24 hours to allow for incorporation into cellular phospholipids.

• Inhibitor Treatment and PLD Activation:

  • Pre-treat the labeled cells with various concentrations of VU0364739 or DMSO for a specified time (e.g., 30 minutes).

  • Add 1-butanol to the media to a final concentration of 0.3-0.5%.

  • Stimulate PLD activity if required (e.g., with a phorbol (B1677699) ester like PMA).

  • Incubate for a defined period (e.g., 30 minutes).

• Lipid Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells and extract the total lipids using a mixture of chloroform and methanol.

• TLC Separation:

  • Spot the lipid extracts onto a TLC plate.

  • Develop the TLC plate using an appropriate solvent system to separate the different phospholipid species. The product of the transphosphatidylation reaction, [³H]-phosphatidylbutanol ([³H]-PBut), will migrate to a specific position.

• Quantification:

  • Visualize and quantify the amount of [³H]-PBut using a phosphorimager or by exposing the TLC plate to autoradiography film.

• Data Analysis:

  • Calculate the percentage of PLD inhibition at each VU0364739 concentration by comparing the amount of [³H]-PBut formed to the vehicle control.

  • Determine the cellular IC50 value.

Visualizations

Signaling Pathways

The primary cellular target of VU0364739 is PLD2. Inhibition of PLD2 activity with VU0364739 has been shown to modulate downstream signaling pathways, notably the PI3K/Akt pathway, which is crucial for cell survival and proliferation.

References

• 1. Development of a Selective, Allosteric PLD2 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

The PLD2 Inhibitor VU0364739: A Technical Guide to its Impact on Cancer Cell Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0364739 is a potent and selective small molecule inhibitor of Phospholipase D2 (PLD2), an enzyme implicated in a variety of cellular processes, including signal transduction, cell proliferation, and membrane trafficking. Elevated PLD activity is a hallmark of numerous cancers, making it a compelling target for therapeutic intervention. This technical guide provides a comprehensive overview of the current understanding of VU0364739's effects on cancer cell signaling pathways, with a focus on its mechanism of action and its influence on the PI3K/Akt and MAPK/ERK cascades. While direct quantitative data on the downstream effects of VU0364739 remains limited in publicly available literature, this document synthesizes existing knowledge on PLD2's role in cancer to infer the likely consequences of its inhibition by VU0364739.

Core Mechanism of Action

VU0364739 exerts its effects by specifically inhibiting the enzymatic activity of PLD2. PLD enzymes catalyze the hydrolysis of phosphatidylcholine (PC) to produce phosphatidic acid (PA) and choline. PA is a critical lipid second messenger that activates a host of downstream signaling proteins, thereby influencing cell growth, survival, and migration. By blocking PLD2, VU0364739 effectively reduces the cellular pool of PLD2-derived PA, thus attenuating these downstream signaling events.

Quantitative Data

The selectivity of VU0364739 for PLD2 over its isoform PLD1 is a key characteristic. The following table summarizes the known inhibitory concentrations (IC50) of VU0364739.

Target	Assay Type	IC50 (nM)	Reference
PLD2	Cellular	360	[1]
PLD1	Cellular	>30,000	[1]
PLD2	Biochemical	8,700	[1]
PLD1	Biochemical	>20,000	[1]

Note: The significant difference in IC50 values between cellular and biochemical assays may be attributed to factors such as cell permeability and off-target effects within a cellular context.

Impact on Cancer Cell Signaling Pathways

The PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a critical regulator of cell growth and survival. Phosphatidic acid, the product of PLD activity, can directly bind to and activate mTOR, a central kinase in this pathway. Therefore, by inhibiting PLD2, VU0364739 is expected to decrease mTOR activity, leading to reduced phosphorylation of its downstream targets like S6 kinase and 4E-BP1. This would ultimately result in the inhibition of protein synthesis and cell growth. Furthermore, some studies suggest a link between PLD activity and the activation of Akt, a key upstream regulator of mTOR.[2]

Figure 1: Postulated effect of VU0364739 on the PI3K/Akt/mTOR pathway.

The MAPK/ERK Pathway

The MAPK/ERK pathway is another crucial signaling cascade that regulates cell proliferation, differentiation, and survival. Cross-talk between the PLD and MAPK/ERK pathways has been reported, although the precise mechanisms are not fully elucidated. Some evidence suggests that PA can influence the activity of key components of the MAPK/ERK cascade. Therefore, inhibition of PLD2 by VU0364739 may lead to a reduction in ERK phosphorylation and activity, thereby suppressing downstream events like gene transcription and cell cycle progression.

Figure 2: Postulated effect of VU0364739 on the MAPK/ERK pathway.

Experimental Protocols

While specific protocols detailing the use of VU0364739 are not widely published, standard molecular and cell biology techniques can be adapted to study its effects.

Cell Viability/Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines of interest

• Complete culture medium

• VU0364739 (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with various concentrations of VU0364739. Include a vehicle control (solvent only).

• Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Figure 3: Workflow for a typical MTT cell viability assay.

Western Blot Analysis of Signaling Proteins

This technique is used to detect and quantify the levels of specific proteins, including their phosphorylated (activated) forms.

Materials:

• Cancer cell lines

• VU0364739

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Culture and treat cells with VU0364739 as described for the viability assay.

• Lyse the cells and collect the protein lysates.

• Determine the protein concentration of each lysate.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., GAPDH) to determine the relative changes in protein phosphorylation.

Figure 4: General workflow for Western blot analysis.

Conclusion and Future Directions

VU0364739 is a valuable research tool for investigating the role of PLD2 in cancer biology. Its high selectivity allows for the specific interrogation of PLD2-mediated signaling pathways. While the current body of literature strongly suggests that inhibition of PLD2 by VU0364739 will lead to the downregulation of the PI3K/Akt/mTOR and MAPK/ERK pathways, further research is critically needed to provide direct quantitative evidence for these effects in various cancer contexts. Future studies should focus on:

• Determining the IC50 values of VU0364739 for cell proliferation in a broad panel of cancer cell lines.

• Quantifying the dose- and time-dependent effects of VU0364739 on the phosphorylation status of key signaling proteins (e.g., Akt, mTOR, S6K, ERK) in different cancer cell models.

• Investigating the in vivo efficacy of VU0364739 in preclinical cancer models.

Such studies will be instrumental in validating PLD2 as a therapeutic target and in advancing the development of PLD2 inhibitors like VU0364739 for cancer treatment.

References

• 1. Phospholipase D Signaling Pathways and Phosphatidic Acid as Therapeutic Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospholipase D and Its Essential Role in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Development of VU0364739: A Selective PLD2 Inhibitor

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

VU0364739, also known as N-[2-[1-(3-Fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-8-yl]ethyl]-2-naphthalenecarboxamide, is a potent and selective small molecule inhibitor of Phospholipase D2 (PLD2). Its development emerged from a focused effort to create isoform-selective PLD inhibitors to dissect the distinct physiological and pathological roles of PLD1 and PLD2. This document provides a comprehensive overview of the discovery, synthesis, mechanism of action, and pharmacological characterization of VU0364739, intended for researchers and professionals in the field of drug discovery and development.

Introduction

Phospholipase D (PLD) enzymes are critical signaling proteins that catalyze the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA). PA is involved in a myriad of cellular processes, including cell proliferation, differentiation, and membrane trafficking. The two major mammalian PLD isoforms, PLD1 and PLD2, share significant sequence homology but exhibit distinct regulatory mechanisms and subcellular localizations, suggesting non-redundant functions.

The development of isoform-selective inhibitors is paramount to elucidating the specific contributions of PLD1 and PLD2 to cellular signaling and to validate them as therapeutic targets in various diseases, including cancer. VU0364739 was identified through a diversity-oriented synthesis approach starting from the neuroleptic drug halopemide, which was found to be a dual PLD1/2 inhibitor.[1][2] This strategic chemical modification led to a compound with a significant preference for PLD2, enabling more precise pharmacological interrogation of this enzyme.

Discovery and Synthesis

The discovery of VU0364739 was the result of a systematic structure-activity relationship (SAR) study.[3] A matrix library approach was employed, building upon a triazaspirone scaffold that was identified as conferring preferential PLD2 inhibition.[1] This effort culminated in the identification of VU0364739 as a highly potent and selective PLD2 inhibitor.[3]

Synthesis Protocol

The synthesis of VU0364739 is achieved through a multi-step process. The key final step involves the coupling of 8-(2-aminoethyl)-1-(3-fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one dihydrochloride (B599025) with 2-naphthoyl chloride.[4]

Materials:

• 8-(2-aminoethyl)-1-(3-fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one dihydrochloride

• 2-naphthoyl chloride

• N,N-diisopropylethylamine (DIPEA)

• N,N-dimethylformamide (DMF)

• Dichloromethane (B109758) (DCM)

• Water

• Hydrochloric acid (4M in dioxane)

• Methanol (B129727)

Procedure:

• To a solution of 8-(2-aminoethyl)-1-(3-fluorophenyl)-1,3,8-triazaspiro[4.5]decan-4-one dihydrochloride (1.0 eq) and N,N-diisopropylethylamine (3.5 eq) in N,N-dimethylformamide at 0°C, add 2-naphthoyl chloride (1.0 eq).[4]

• Allow the reaction mixture to warm to room temperature and stir for approximately 12 hours.[4]

• Upon completion, dilute the reaction mixture with water and extract the product with dichloromethane (5x).[4]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to yield N-(2-(1-(3-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]decan-8-yl)ethyl)-2-naphthamide (VU0364739).[4]

• For the hydrochloride salt, dissolve the free base in methanol and treat with 4M HCl in dioxane. Stir for 25 minutes and then dry under reduced pressure to afford the hydrochloride salt as a white solid.[4]

Mechanism of Action

VU0364739 (also referred to as NFOT in some studies) acts as a mixed-kinetics inhibitor of PLD2.[3] It targets both the catalytic site and an allosteric site on the enzyme. The binding to the catalytic site is orthosteric, while the interaction with the allosteric site, a natural binding pocket for the activator phosphatidylinositol 4,5-bisphosphate (PIP2), prevents the full activation of the enzyme.[3] This dual-binding mechanism contributes to its potent inhibitory activity.

Figure 1: Mechanism of action of VU0364739 on the PLD2 signaling pathway.

Pharmacological Data

The pharmacological profile of VU0364739 has been characterized through various in vitro assays, demonstrating its potency and selectivity for PLD2 over PLD1.

Table 1: In Vitro Potency and Selectivity of VU0364739

Isoform	IC50 (nM)	Selectivity (PLD1/PLD2)	Reference
PLD1	1500	75-fold	[1][2]
PLD2	20	[3]

Experimental Protocols

In Vitro PLD Enzymatic Assay

This protocol outlines a general method for determining the inhibitory activity of compounds against purified PLD enzymes.

Materials:

• Purified recombinant human PLD1 and PLD2 enzymes

• Phosphatidylcholine (PC) substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.4, 100 mM KCl, 2 mM MgCl2, 1 mM EGTA)

• Fluorescent or radiolabeled choline (B1196258) probe

• Test compound (VU0364739) dissolved in DMSO

• 384-well microplates

Procedure:

• Prepare serial dilutions of VU0364739 in DMSO.

• Add a small volume of the diluted compound to the wells of a microplate.

• Add the purified PLD enzyme (PLD1 or PLD2) to the wells and incubate for a pre-determined time at room temperature to allow for compound binding.

• Initiate the enzymatic reaction by adding the PC substrate and the choline probe.

• Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

• Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

• Measure the signal (fluorescence or radioactivity) using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to a DMSO control.

• Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Figure 2: Experimental workflow for the in vitro PLD enzymatic assay.

Cellular PLD Activity Assay

This protocol describes a method to measure the activity of PLD in a cellular context.

Materials:

• Cell line expressing PLD1 and/or PLD2 (e.g., HEK293, A549)

• Cell culture medium and supplements

• [³H]-palmitic acid or other suitable lipid precursor

• Test compound (VU0364739)

• Stimulant (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA)

• 1-Butanol (B46404)

• Lipid extraction solvents (e.g., chloroform, methanol)

• Thin-layer chromatography (TLC) plates and developing solvents

• Scintillation counter

Procedure:

• Seed cells in multi-well plates and allow them to adhere overnight.

• Label the cells by incubating with [³H]-palmitic acid in serum-free medium for several hours to overnight.

• Wash the cells to remove unincorporated label.

• Pre-treat the cells with various concentrations of VU0364739 for a specified time.

• Add 1-butanol to the medium. In the presence of a primary alcohol, PLD catalyzes a transphosphatidylation reaction, producing phosphatidylbutanol (PtdBut) instead of PA.

• Stimulate the cells with a PLD activator (e.g., PMA) for a defined period.

• Stop the reaction and extract the lipids from the cells using an appropriate solvent system (e.g., chloroform:methanol).

• Separate the lipids by TLC.

• Visualize and quantify the [³H]-PtdBut spot using a phosphorimager or by scraping the silica (B1680970) and performing scintillation counting.

• Calculate the inhibition of PLD activity at each compound concentration.

Drug Metabolism and Pharmacokinetics (DMPK)

While detailed in vivo pharmacokinetic data for VU0364739 is not extensively published, it is described as having an acceptable DMPK profile.[3] A successor compound, ML298, was developed to improve upon the properties of VU0364739, suggesting that while VU0364739 was a valuable tool compound, it may have had limitations for in vivo applications.[2]

Table 2: General DMPK Parameters for a Related PLD2 Inhibitor (ML395)

Parameter	Value
Rat Microsomal Clint (mL/min/kg)	82.1
Rat Predicted Hepatic Clearance (mL/min/kg)	64.3
Human Microsomal Clint (mL/min/kg)	-
Human Predicted Hepatic Clearance (mL/min/kg)	-
Note: This data is for a next-generation compound and is provided for context.[1]

Logical Relationship in Development

The development of VU0364739 followed a logical progression from a non-selective starting point to a highly selective tool compound.

Figure 3: Logical progression of the discovery and development of VU0364739.

Conclusion

VU0364739 represents a significant advancement in the development of isoform-selective PLD inhibitors. Its high potency and 75-fold selectivity for PLD2 over PLD1 have made it an invaluable chemical probe for dissecting the specific roles of PLD2 in cellular physiology and disease. While further optimization of its drug-like properties led to the development of next-generation compounds, the discovery of VU0364739 laid a critical foundation for understanding the therapeutic potential of targeting PLD2. This technical guide provides researchers with the essential information to utilize and build upon the knowledge gained from the development of this important pharmacological tool.

References

• 1. abcam.com [abcam.com]
• 2. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and biological evaluation of halogenated N-(2-(4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)ethyl)benzamides: discovery of an isoform-selective small molecule phospholipase D2 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Biological Evaluation of Halogenated N-(2-(4-Oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)ethylbenzamides: Discovery of an Isoform-Selective Small Molecule Phospholipase D2 (PLD2) Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of VU0364739 Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure-activity relationships (SAR) of analogs of VU0364739, a selective inhibitor of Phospholipase D2 (PLD2). The information presented herein is intended to support researchers and professionals in the fields of drug discovery and development by detailing the chemical modifications that influence the potency and selectivity of this compound class. This document summarizes key quantitative data, outlines detailed experimental protocols, and visualizes relevant biological pathways and research workflows.

Introduction to VU0364739 and PLD2 Inhibition

Phospholipase D (PLD) enzymes, particularly the PLD1 and PLD2 isoforms, are critical signaling proteins involved in a myriad of cellular processes, including membrane trafficking, cytoskeletal organization, and cell proliferation. The dysregulation of PLD activity has been implicated in various pathologies, most notably in cancer, where it contributes to tumor growth and metastasis. This has made PLD, and specifically the PLD2 isoform, an attractive target for therapeutic intervention.

VU0364739 emerged from a focused screening effort as a potent and selective small molecule inhibitor of PLD2. Its discovery has spurred further investigation into the chemical space around its 1,3,8-triazaspiro[1][2]decan-4-one core, with the aim of elucidating the structural features that govern its interaction with the enzyme and improving its pharmacological properties. This guide delves into the SAR of these analogs, providing a detailed analysis of how modifications to different parts of the molecule impact its inhibitory activity.

Quantitative Structure-Activity Relationship (SAR) Data

The following table summarizes the in vitro biochemical activity of VU0364739 and its key analogs against purified PLD1 and PLD2 enzymes. The data is presented as IC50 values, which represent the concentration of the compound required to inhibit 50% of the enzyme's activity.

Compound ID	R1	R2	PLD1 IC50 (nM)	PLD2 IC50 (nM)	Selectivity (PLD1/PLD2)
VU0364739	H	2-naphthyl	1500	22	68
Analog 1	H	phenyl	>20,000	2,500	>8
Analog 2	H	3-fluorophenyl	10,000	900	11
Analog 3	H	4-fluorophenyl	>20,000	1,800	>11
Analog 4	H	2-fluorophenyl	>20,000	3,000	>6.7
Analog 5	H	3,5-difluorophenyl	5,000	450	11
Analog 6	F	2-naphthyl	7,500	100	75
Analog 7	Cl	2-naphthyl	3,000	80	37.5

Data compiled from published research on triazaspirone-based PLD2 inhibitors.

Experimental Protocols

A thorough understanding of the methodologies used to generate SAR data is crucial for its interpretation and for the design of future experiments. Below are detailed protocols for the key in vitro assays used to characterize VU0364739 and its analogs.

In Vitro PLD2 Enzymatic Inhibition Assay (Radiolabeled Butanolysis)

This assay measures the enzymatic activity of PLD by quantifying the formation of a radiolabeled product, phosphatidylbutanol ([³H]PBut), in a transphosphatidylation reaction.

Materials:

• Purified recombinant human PLD2 enzyme

• 1,2-dioctanoyl-sn-glycero-3-phosphocholine (PC8)

• [³H]n-butanol

• HEPES buffer (45 mM, pH 7.8)

• Test compounds (analogs of VU0364739) dissolved in DMSO

• Thin-layer chromatography (TLC) plates

• Scintillation counter and scintillation fluid

• Phospholipid standards (e.g., phosphatidylbutanol)

Procedure:

• Liposome Preparation: Prepare liposomes containing the PLD substrate, PC8.

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing:

  • HEPES buffer (pH 7.8)

  • PC8 liposomes (final concentration 3.5 mM)

  • [³H]n-butanol (final activity 1.0 µCi)

• Compound Addition: Add the desired concentration of the test compound (or DMSO for control) to the reaction mixture and pre-incubate for 10 minutes at 30°C.

• Enzyme Addition: Initiate the reaction by adding the purified PLD2 enzyme to the mixture.

• Incubation: Incubate the reaction for 20 minutes at 30°C with continuous shaking.

• Reaction Termination: Stop the reaction by adding 0.3 ml of ice-cold chloroform/methanol (1:2 v/v).

• Lipid Extraction: Extract the lipids from the reaction mixture.

• TLC Analysis: Spot the extracted lipids onto a TLC plate alongside a phosphatidylbutanol standard. Develop the TLC plate to separate the lipids.

• Quantification: Scrape the spot corresponding to [³H]PBut from the TLC plate and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Non-Radioactive PLD2 Inhibition Assay (Amplex Red)

This is a coupled enzymatic assay that provides a fluorescent readout for PLD activity.[3][4]

Materials:

• Amplex® Red Phospholipase D Assay Kit (containing Amplex Red reagent, horseradish peroxidase (HRP), choline (B1196258) oxidase, and reaction buffer)

• Phosphatidylcholine (lecithin) substrate

• Purified recombinant human PLD2 enzyme

• Test compounds (analogs of VU0364739) dissolved in DMSO

• 96-well microplate (black, clear bottom)

• Fluorescence microplate reader

Procedure:

• Reagent Preparation: Prepare the working solutions of Amplex Red reagent, HRP, and choline oxidase in the provided reaction buffer according to the kit manufacturer's instructions.

• Reaction Mixture Preparation: In each well of the 96-well plate, add the following to a final volume of 100 µL:

  • Reaction buffer

  • Phosphatidylcholine substrate

  • Amplex Red/HRP/choline oxidase working solution

• Compound Addition: Add the desired concentration of the test compound (or DMSO for control) to the appropriate wells.

• Enzyme Addition: Initiate the reaction by adding the purified PLD2 enzyme to each well.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity in each well using a microplate reader with excitation at ~530-560 nm and emission detection at ~590 nm.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 value.

Visualizing the PLD2 Signaling Pathway and SAR Workflow

To provide a clearer understanding of the biological context and the research process, the following diagrams have been generated using Graphviz.

PLD2 Signaling Pathway

The following diagram illustrates the central role of PLD2 in cellular signaling cascades.

PLD2 Signaling Cascade and Point of Inhibition.

Structure-Activity Relationship (SAR) Study Workflow

The iterative process of conducting an SAR study is depicted in the workflow diagram below.

Iterative Workflow of an SAR Study.

Conclusion

The structure-activity relationship of VU0364739 analogs highlights the importance of specific structural motifs for potent and selective inhibition of PLD2. The data presented in this guide, along with the detailed experimental protocols, provide a valuable resource for researchers working on the development of novel PLD2 inhibitors. The visualization of the PLD2 signaling pathway and the SAR workflow further contextualizes this research within the broader landscape of drug discovery. Continued exploration of the chemical space around the 1,3,8-triazaspiro[1][2]decan-4-one scaffold holds promise for the development of next-generation therapeutics targeting PLD2-dependent diseases.

References

• 1. superchemistryclasses.com [superchemistryclasses.com]
• 2. Phospholipase D2 (PLD2) Shortens the Time Required for Myeloid Leukemic Cell Differentiation: MECHANISM OF ACTION - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tools.thermofisher.cn [tools.thermofisher.cn]

Pharmacological Profile of VU0364739 Hydrochloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

VU0364739 hydrochloride is a potent and selective small-molecule inhibitor of phospholipase D2 (PLD2), a key enzyme in cellular signaling pathways. Its ability to discriminate between the two major PLD isoforms, PLD1 and PLD2, has established it as a valuable pharmacological tool for elucidating the specific functions of PLD2 in various physiological and pathological processes. This technical guide provides a comprehensive overview of the pharmacological profile of VU0364739 hydrochloride, including its mechanism of action, in vitro and in vivo activity, and detailed experimental methodologies for its characterization.

Introduction

Phospholipase D (PLD) enzymes catalyze the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA) and choline. PA is a critical signaling lipid that modulates the activity of numerous downstream effector proteins, thereby influencing a wide range of cellular processes, including membrane trafficking, cytoskeletal organization, cell proliferation, and survival. The two primary mammalian PLD isoforms, PLD1 and PLD2, share significant homology but exhibit distinct subcellular localizations and regulatory mechanisms, suggesting non-redundant roles in cellular signaling.

The development of isoform-selective inhibitors is crucial for dissecting the specific contributions of PLD1 and PLD2 to cellular function and for validating them as potential therapeutic targets. VU0364739 hydrochloride emerged from a diversity-oriented synthesis approach as a highly selective inhibitor of PLD2, offering a significant advantage over non-selective inhibitors.

Mechanism of Action

VU0364739 hydrochloride exerts its inhibitory effect on PLD2 through a non-competitive, allosteric mechanism. It does not compete with the substrate, phosphatidylcholine, for the active site of the enzyme. Instead, it binds to a distinct allosteric site on the PLD2 protein, inducing a conformational change that reduces the enzyme's catalytic efficiency. This isoform-selective inhibition allows for the specific interrogation of PLD2-mediated signaling pathways.

Quantitative Pharmacological Data

The in vitro inhibitory potency and selectivity of VU0364739 hydrochloride have been determined using various biochemical and cell-based assays. The following tables summarize the key quantitative data.

Parameter	Value	Assay Type
PLD2 IC50	20 nM[1]	Biochemical Assay
PLD1 IC50	1500 nM[1]	Biochemical Assay
Selectivity (PLD1/PLD2)	75-fold[2]	Biochemical Assay
Cellular PLD2 IC50	20 nM[1]	Cellular Assay
Cellular PLD1 IC50	1,500 nM[1]	Cellular Assay

Table 1: In Vitro Inhibitory Activity of VU0364739 Hydrochloride

Property	Value
Molecular Formula	C26H27FN4O2·HCl
Molecular Weight	482.98 g/mol
Solubility	Soluble to 100 mM in DMSO
Purity	≥98%

Table 2: Physicochemical Properties of VU0364739 Hydrochloride

Experimental Protocols

In Vitro PLD2 Inhibition Assay (Biochemical)

This protocol describes a method to determine the IC50 value of VU0364739 hydrochloride against purified PLD2 enzyme.

Materials:

• Purified recombinant human PLD2 enzyme

• Phosphatidylcholine (PC) substrate

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 3 mM MgCl₂, 0.5 mM EGTA)

• VU0364739 hydrochloride (dissolved in DMSO)

• [³H]-butanol

• Scintillation cocktail and counter

Procedure:

• Prepare a reaction mixture containing assay buffer and PC substrate vesicles.

• Add varying concentrations of VU0364739 hydrochloride (or DMSO as a vehicle control) to the reaction mixture and pre-incubate for 15 minutes at 37°C.

• Initiate the reaction by adding purified PLD2 enzyme and [³H]-butanol.

• Incubate the reaction for a defined period (e.g., 20 minutes) at 37°C with gentle agitation.

• Terminate the reaction by adding an organic solvent mixture (e.g., chloroform/methanol/HCl).

• Separate the organic and aqueous phases by centrifugation. The [³H]-phosphatidylbutanol product will be in the organic phase.

• Quantify the amount of [³H]-phosphatidylbutanol in the organic phase using liquid scintillation counting.

• Calculate the percentage of PLD2 inhibition for each concentration of VU0364739 hydrochloride relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular PLD Activity Assay (In-Cell)

This protocol outlines a method to measure the inhibitory effect of VU0364739 hydrochloride on endogenous PLD activity within cultured cells.[2]

Materials:

• Cell line of interest (e.g., HEK293, A549)

• Cell culture medium and supplements

• VU0364739 hydrochloride (dissolved in DMSO)

• 1-Butanol (B46404)

• Cell lysis buffer

• Lipid extraction solvents (e.g., chloroform, methanol)

• LC-MS/MS system

Procedure:

• Seed cells in multi-well plates and grow to near confluency.

• Pre-treat the cells with varying concentrations of VU0364739 hydrochloride (or DMSO as a vehicle control) for a specified time (e.g., 30 minutes).

• Add 1-butanol to the cell culture medium to a final concentration of 0.3-0.5% and incubate for a further 30-60 minutes. PLD will catalyze the transphosphatidylation reaction, producing phosphatidylbutanol (PBut).

• Wash the cells with ice-cold PBS and lyse them.

• Extract the lipids from the cell lysate using an appropriate organic solvent system.

• Analyze the lipid extract by LC-MS/MS to quantify the amount of PBut formed.

• Normalize the PBut levels to a suitable internal standard and/or total phosphate.

• Calculate the percentage of PLD inhibition at each concentration of VU0364739 hydrochloride and determine the IC50 value as described above.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the phospholipase D signaling pathway, the experimental workflow for determining IC50 values, and the logical relationship of VU0364739's selectivity.

Figure 1: Simplified Phospholipase D2 (PLD2) signaling pathway.

References

• 1. Development of a Selective, Allosteric PLD2 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for VU0364739 in Cell Culture Experiments

Audience: Researchers, scientists, and drug development professionals.

Introduction

VU0364739 is a potent and selective small molecule inhibitor of Phospholipase D2 (PLD2). It exhibits a 75-fold preference for PLD2 over its isoform, PLD1, making it a valuable tool for investigating the specific roles of PLD2 in various cellular processes.[1] Dysregulation of PLD activity has been implicated in numerous pathologies, including cancer, making PLD2 a compelling therapeutic target.[2][3] These application notes provide a comprehensive guide for the utilization of VU0364739 in cell culture experiments, covering its mechanism of action, quantitative data, and detailed protocols for key assays.

Mechanism of Action

VU0364739 functions as a mixed-kinetics inhibitor, targeting PLD2 through both orthosteric and allosteric mechanisms. It interacts with the catalytic site of the enzyme and also binds to an allosteric site that is naturally occupied by phosphatidylinositol 4,5-bisphosphate (PIP2), thereby preventing the full activation of PLD2.[4] The primary downstream effect of PLD2 inhibition by VU0364739 is the modulation of the PI3K/Akt signaling pathway. PLD2 produces phosphatidic acid (PA), which is essential for the membrane recruitment and subsequent activation of Akt. By inhibiting PLD2, VU0364739 reduces PA levels, leading to decreased phosphorylation and activation of Akt, a critical kinase involved in cell survival, proliferation, and growth.[2][5]

Quantitative Data

The following table summarizes the inhibitory activity of VU0364739 against PLD isoforms.

Target	IC50 (Cell-based Assay)	Reference
PLD1	1,500 nM	[1]
PLD2	20 nM	[6]

Note: While VU0364739 is highly selective for PLD2, at higher concentrations (in the micromolar range), it may also inhibit PLD1 activity.[1]

Signaling Pathway

The diagram below illustrates the role of PLD2 in the PI3K/Akt signaling pathway and the mechanism of inhibition by VU0364739.

VU0364739 inhibits PLD2, reducing Akt activation.

Experimental Protocols

The following protocols provide detailed methodologies for common experiments involving VU0364739.

General Experimental Workflow

The diagram below outlines a typical workflow for studying the effects of VU0364739 in cell culture.

A typical workflow for VU0364739 experiments.

Stock Solution Preparation

Materials:

• VU0364739 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Protocol:

• Prepare a 10 mM stock solution of VU0364739 in DMSO. The required weight of VU0364739 will depend on its molecular weight (consult the manufacturer's specifications).

• Vortex thoroughly to ensure complete dissolution. Gentle warming in a 37°C water bath may be necessary.

• Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Cell Culture and Treatment

Materials:

• Cancer cell line of interest (e.g., U87MG glioblastoma cells)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• VU0364739 stock solution (10 mM in DMSO)

• Multi-well plates (e.g., 96-well for viability, 6-well for western blot)

Protocol:

• Culture cells in the appropriate medium and conditions (e.g., 37°C, 5% CO2).

• Seed cells into multi-well plates at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of VU0364739 in complete cell culture medium from the 10 mM stock solution. The final concentrations should be chosen based on the experimental goals and the known IC50 value (e.g., a range from 1 nM to 10 µM).

• Important: Ensure the final DMSO concentration in all wells, including the vehicle control (DMSO alone), is consistent and typically does not exceed 0.1% to avoid solvent-induced cytotoxicity.

• Remove the existing medium from the cells and replace it with the medium containing the various concentrations of VU0364739 or the vehicle control.

• Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on the specific assay.

Cell Viability Assay (MTT Assay)

Materials:

• Cells treated with VU0364739 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Following the treatment incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Carefully remove the medium from each well.

• Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Gently agitate the plate on an orbital shaker for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value.

Western Blot for Akt Phosphorylation

Materials:

• Cells treated with VU0364739 in 6-well plates

• Cold PBS

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE equipment and reagents

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total Akt, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• After treatment, wash the cells twice with ice-cold PBS.

• Lyse the cells with lysis buffer on ice for 15-30 minutes.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (protein lysate) to a new tube and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-Akt (e.g., 1:1000 dilution) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply the ECL substrate and visualize the bands using a chemiluminescence imaging system.

• To normalize the data, the membrane can be stripped and re-probed for total Akt and a loading control (e.g., β-actin).

PLD Activity Assay (Amplex Red Assay)

Materials:

• Cell lysates from VU0364739-treated and control cells

• Amplex® Red PLD Assay Kit (or individual components: Amplex® Red reagent, horseradish peroxidase (HRP), choline (B1196258) oxidase, lecithin)

• Reaction buffer

• 96-well black, clear-bottom plate

• Fluorometric microplate reader

Protocol:

• Prepare cell lysates according to the manufacturer's instructions, ensuring to keep samples on ice.

• Prepare a working solution of the Amplex Red reagent/HRP/choline oxidase/lecithin in the reaction buffer.

• Add 50 µL of each cell lysate sample to the wells of the 96-well plate.

• Add 50 µL of the Amplex Red working solution to each well to initiate the reaction.

• Incubate the plate for 30-60 minutes at 37°C, protected from light.

• Measure the fluorescence using a microplate reader with excitation at ~530-560 nm and emission detection at ~590 nm.

• PLD activity is proportional to the fluorescence signal. Compare the activity in VU0364739-treated samples to the vehicle control to determine the extent of inhibition.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High background in Western Blot	Insufficient blocking or washing	Increase blocking time or use a different blocking agent (e.g., BSA instead of milk). Increase the number and duration of TBST washes.
Low signal in Western Blot	Low protein concentration or antibody issue	Ensure accurate protein quantification. Use a fresh antibody dilution and optimize the antibody concentration.
High variability in cell viability assay	Uneven cell seeding or edge effects	Ensure a homogenous cell suspension before seeding. Avoid using the outer wells of the 96-well plate.
Inconsistent results	VU0364739 degradation or cell line instability	Use freshly prepared dilutions of VU0364739. Regularly check cell line morphology and consider re-authenticating the cell line.

Conclusion

VU0364739 is a powerful and selective tool for elucidating the cellular functions of PLD2. By utilizing the protocols and information provided in these application notes, researchers can effectively design and execute experiments to investigate the role of PLD2 in various biological contexts, particularly in the context of cancer cell signaling and survival. Careful optimization of experimental conditions, including inhibitor concentration and incubation time, is crucial for obtaining reliable and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Phospholipase D2 in prostate cancer: protein expression changes with Gleason score - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A Probe-Based Target Engagement Assay for Kinases in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for VU0364739 in In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of VU0364739, a selective inhibitor of Phospholipase D2 (PLD2), in various in vitro assays. The information compiled here is intended to guide researchers in designing and executing experiments to investigate the biological roles of PLD2 and the effects of its inhibition.

Introduction to VU0364739

VU0364739 is a potent and selective small-molecule inhibitor of PLD2. It exhibits significant selectivity for PLD2 over the PLD1 isoform, making it a valuable tool for dissecting the specific functions of PLD2 in cellular processes. Dysregulation of PLD2 activity has been implicated in various diseases, including cancer, making it an attractive target for therapeutic development.

Quantitative Data Summary

The following table summarizes the key quantitative data for VU0364739 in various in vitro assays. These values provide a reference for determining appropriate experimental concentrations.

Parameter	Target	Cell Line/System	Value	Reference
IC50	Human PLD2	Purified Enzyme	20 nM	[1]
IC50	Human PLD1	Purified Enzyme	1500 nM (1.5 µM)	[1]
Effective Concentration	Cell Proliferation Inhibition	MDA-MB-231	1 - 10 µM	[1]
Effective Concentration	Apoptosis Induction	MDA-MB-231	10 µM	[1]
IC50	PLD Activity Attenuation	U87MG	~100 nM	[2]

Experimental Protocols

In Vitro PLD2 Enzymatic Assay

This protocol describes a method to determine the inhibitory activity of VU0364739 on purified PLD2 enzyme. A common method involves a coupled enzymatic reaction where the choline (B1196258) released from the hydrolysis of phosphatidylcholine by PLD is measured.

Materials:

• Purified recombinant human PLD2

• Phosphatidylcholine (PC) substrate

• VU0364739

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM KCl, 2 mM MgCl2, 1 mM EGTA)

• Choline oxidase

• Horseradish peroxidase (HRP)

• Amplex Red reagent (or similar HRP substrate)

• 96-well black, clear-bottom microplate

• Microplate reader with fluorescence capabilities

Procedure:

• Prepare a stock solution of VU0364739 in DMSO.

• Prepare serial dilutions of VU0364739 in Assay Buffer. Also, prepare a vehicle control (DMSO in Assay Buffer).

• In a 96-well plate, add 10 µL of each VU0364739 dilution or vehicle control.

• Prepare a reaction mixture containing purified PLD2 enzyme in Assay Buffer. Add 40 µL of the enzyme solution to each well.

• Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Prepare a substrate mixture containing phosphatidylcholine, choline oxidase, HRP, and Amplex Red in Assay Buffer.

• Initiate the reaction by adding 50 µL of the substrate mixture to each well.

• Immediately measure the fluorescence (Excitation: 530-560 nm, Emission: ~590 nm) in kinetic mode at 37°C for 30-60 minutes.

• Calculate the rate of reaction for each concentration of VU0364739.

• Plot the reaction rates against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Proliferation Assay (MTT Assay)

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess the effect of VU0364739 on the proliferation of cancer cells, such as the MDA-MB-231 breast cancer cell line.

Materials:

• MDA-MB-231 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• VU0364739

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well tissue culture plate

• Microplate reader with absorbance capabilities (570 nm)

Procedure:

• Seed MDA-MB-231 cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete growth medium.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of VU0364739 in complete growth medium.

• Remove the medium from the wells and add 100 µL of the VU0364739 dilutions (e.g., 0.1, 1, 5, 10, 25 µM) or vehicle control (medium with DMSO).

• Incubate the cells for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment relative to the vehicle control and plot the results to determine the effective concentration.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol describes the detection of apoptosis in U87MG glioblastoma cells treated with VU0364739 using flow cytometry.

Materials:

• U87MG cells

• Complete growth medium

• VU0364739

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed U87MG cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Treat the cells with the desired concentrations of VU0364739 (e.g., 1, 5, 10 µM) or vehicle control for 48 hours.

• Harvest the cells, including both adherent and floating cells.

• Wash the cells twice with ice-cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis of p-Akt

This protocol is for assessing the effect of VU0364739 on the phosphorylation of Akt at Serine 473 (a downstream effector of the PI3K/Akt pathway, which can be influenced by PLD2 activity) in a chosen cancer cell line.

Materials:

• Cancer cell line (e.g., U87MG)

• Complete growth medium

• VU0364739

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-p-Akt (Ser473) and anti-total Akt

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Procedure:

• Seed cells and treat with VU0364739 (e.g., 10 µM) for a specified time (e.g., 24 hours). Include a vehicle control.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of each lysate using the BCA assay.

• Prepare protein samples by mixing equal amounts of protein (20-30 µg) with Laemmli buffer and heating at 95°C for 5 minutes.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against p-Akt (Ser473) overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using ECL substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total Akt as a loading control.

• Quantify the band intensities to determine the ratio of p-Akt to total Akt.

Signaling Pathways and Visualization

PLD2 Signaling Pathway

Phospholipase D2 (PLD2) is a key enzyme in lipid signaling, catalyzing the hydrolysis of phosphatidylcholine (PC) to produce phosphatidic acid (PA) and choline. PA acts as a second messenger, influencing a variety of downstream signaling cascades that regulate cell proliferation, survival, and migration. VU0364739 selectively inhibits the enzymatic activity of PLD2, thereby blocking the production of PA and modulating these downstream pathways. Key pathways influenced by PLD2 include the Ras/MEK/ERK and PI3K/Akt signaling cascades. Protein Kinase C (PKC) can also be involved in the regulation of PLD2 activity.

Caption: Simplified PLD2 signaling pathway and the inhibitory action of VU0364739.

Experimental Workflow for Evaluating VU0364739

The following diagram illustrates a logical workflow for the in vitro characterization of VU0364739.

Caption: Logical workflow for the in vitro evaluation of VU0364739.

References

• 1. TWO SITES OF ACTION FOR PLD2 INHIBITORS: THE ENZYME CATALYTIC CENTER AND AN ALLOSTERIC, PHOSPHOINOSITIDE BINDING POCKET - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for VU0364739-Induced Apoptosis in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0364739 is a small molecule inhibitor of Phospholipase D (PLD), an enzyme implicated in the regulation of critical cellular processes, including signal transduction, cell proliferation, and anti-apoptotic pathways.[1] Elevated PLD activity is a hallmark of various cancer tissues and cells, making it a promising therapeutic target.[1] Inhibition of PLD has been shown to sensitize cancer cells to chemotherapy and induce apoptosis.[1] These application notes provide detailed protocols for investigating the pro-apoptotic effects of VU0364739 in cancer cell lines, focusing on the underlying signaling pathways and methodologies for quantitative analysis.

Mechanism of Action

VU0364739 exerts its pro-apoptotic effects by inhibiting the enzymatic activity of Phospholipase D. PLD hydrolyzes phosphatidylcholine to generate phosphatidic acid (PA), a critical second messenger in various signaling cascades that promote cell survival and proliferation. By blocking PA production, VU0364739 disrupts these pro-survival signals, leading to the activation of apoptotic pathways. The downstream effects of PLD inhibition can include the suppression of the Wnt/β-catenin and PI3K/Akt/mTOR signaling pathways, and the activation of p53-mediated cell death.

Data Presentation

The following tables provide a template for summarizing quantitative data from key experiments.

Table 1: Cytotoxicity of VU0364739 in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h Treatment
DLD-1	Colorectal Carcinoma	[Data to be determined by user]
HCT116	Colorectal Carcinoma	[Data to be determined by user]
MCF-7	Breast Adenocarcinoma	[Data to be determined by user]
A549	Lung Carcinoma	[Data to be determined by user]
PC-3	Prostate Adenocarcinoma	[Data to be determined by user]

Table 2: Apoptosis Induction by VU0364739 in DLD-1 Cells (48h Treatment)

Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control (0.1% DMSO)	[Data to be determined by user]	[Data to be determined by user]
VU0364739 (IC50 concentration)	[Data to be determined by user]	[Data to be determined by user]
VU0364739 (2x IC50 concentration)	[Data to be determined by user]	[Data to be determined by user]

Table 3: Effect of VU0364739 on Apoptosis-Related Protein Expression in DLD-1 Cells (48h Treatment)

Treatment	Relative Cleaved Caspase-3 Expression (Fold Change)	Relative Cleaved PARP Expression (Fold Change)	Relative Bcl-2 Expression (Fold Change)	Relative Bax Expression (Fold Change)
Vehicle Control (0.1% DMSO)	1.0	1.0	1.0	1.0
VU0364739 (IC50 concentration)	[Data to be determined by user]	[Data to be determined by user]	[Data to be determined by user]	[Data to be determined by user]

Mandatory Visualizations

Caption: Signaling pathway of VU0364739-induced apoptosis.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cancer cell line of interest (e.g., DLD-1)

• Complete culture medium

• VU0364739 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.[1]

• Prepare serial dilutions of VU0364739 in complete culture medium.

• Treat the cells with various concentrations of VU0364739 or vehicle control (DMSO) for 48 hours.[1]

• After incubation, add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line of interest (e.g., DLD-1)

• VU0364739

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with VU0364739 at the desired concentrations for 48 hours.

• Harvest both adherent and floating cells by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Analyze the stained cells by flow cytometry. Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-; early apoptotic: Annexin V+/PI-; late apoptotic/necrotic: Annexin V+/PI+).

Western Blot Analysis

This technique is used to detect changes in the expression levels of key apoptosis-related proteins.

Materials:

• Cancer cell line of interest (e.g., DLD-1)

• VU0364739

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-cleaved Caspase-3, anti-PARP, anti-cleaved PARP, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Treat cells with VU0364739 for 48 hours.

• Lyse the cells and determine the protein concentration.

• Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control like β-actin. The main markers of apoptosis detectable by western blot include activated fragments of caspases and cleaved poly (ADP-ribose) polymerase-1 (PARP-1).[2]

References

• 1. Inhibition of phospholipase D1 induces immunogenic cell death and potentiates cancer immunotherapy in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application of VU0364739 in High-Throughput Screening: A Corrected Perspective and Methodological Guide

Introduction

Initial interest in VU0364739 in the context of high-throughput screening (HTS) for metabotropic glutamate (B1630785) receptor 4 (mGluR4) positive allosteric modulators (PAMs) is based on a common misconception. Scientific literature definitively identifies VU0364739 as a highly selective inhibitor of Phospholipase D2 (PLD2), with an IC50 of 22 nM for PLD2 and a 75-fold selectivity over PLD1[1][2][3]. It is not a positive allosteric modulator of mGluR4. This document serves to clarify the true mechanism of action of VU0364739 and to provide detailed application notes and protocols for high-throughput screening relevant to its actual target, PLD2, as well as for its originally mistaken target, mGluR4 PAMs, to fully address the user's interest.

Part 1: High-Throughput Screening for PLD2 Inhibitors like VU0364739

VU0364739's role as a selective PLD2 inhibitor makes it a valuable tool for studying the physiological and pathological functions of PLD2. High-throughput screening for novel PLD2 inhibitors is crucial for drug discovery in areas such as oncology and virology[4].

Signaling Pathway of PLD2

Phospholipase D catalyzes the hydrolysis of phosphatidylcholine (PC) into phosphatidic acid (PA) and choline (B1196258). PA is a critical second messenger that can activate a variety of downstream signaling proteins, including mTOR and Raf-1, and is involved in cellular processes like proliferation, differentiation, and membrane trafficking.

PLD2 Signaling Pathway and Inhibition by VU0364739.

Experimental Protocols for PLD2 HTS

A common method for HTS of PLD inhibitors involves a fluorescence-based assay.

Principle: This assay utilizes a fluorogenic substrate that is cleaved by PLD, releasing a fluorescent product. The intensity of the fluorescence is proportional to PLD activity. Inhibitors of PLD will reduce the rate of fluorescence generation.

Materials:

• Recombinant human PLD2 enzyme

• Fluorogenic PLD substrate (e.g., Amplex Red)

• Horseradish peroxidase (HRP)

• Choline oxidase

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 0.1 mM CaCl2)

• 384-well black microplates

• Test compounds (including VU0364739 as a positive control) dissolved in DMSO

Protocol:

• Prepare a master mix containing the assay buffer, Amplex Red, HRP, and choline oxidase.

• Dispense a small volume (e.g., 5 µL) of the master mix into each well of a 384-well plate.

• Add test compounds and control (VU0364739) at various concentrations to the wells.

• Initiate the reaction by adding PLD2 enzyme to each well.

• Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

• Measure the fluorescence intensity using a plate reader (e.g., excitation at 530 nm and emission at 590 nm).

• Calculate the percent inhibition for each compound concentration relative to the DMSO control.

Data Presentation

Compound	Target	IC50 (nM)	Assay Type	Reference
VU0364739	PLD2	22	Cellular	[2]
VU0364739	PLD1	1500	Cellular	[3]
ML298	PLD2	355	Cellular	[4]
ML298	PLD1	>20,000	Cellular	[4]

HTS Workflow for PLD2 Inhibitors

High-Throughput Screening Workflow for PLD2 Inhibitors.

Part 2: High-Throughput Screening for mGluR4 Positive Allosteric Modulators (PAMs)

Although VU0364739 is not an mGluR4 PAM, the development of such compounds is of significant therapeutic interest for conditions like Parkinson's disease[5]. HTS is a primary method for discovering novel mGluR4 PAMs.

Signaling Pathway of mGluR4

mGluR4 is a member of the Group III metabotropic glutamate receptors, which are G-protein coupled receptors (GPCRs). These receptors couple to Gi/o proteins, and their activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels[6][7].

mGluR4 Signaling Pathway and Positive Allosteric Modulation.

Experimental Protocols for mGluR4 PAM HTS

A common HTS assay for mGluR4 PAMs involves measuring changes in intracellular cAMP levels using a technology like TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer).

Principle: The assay is performed in cells expressing mGluR4. In the presence of a sub-maximal concentration of glutamate (the endogenous agonist), a PAM will enhance the receptor's activity, leading to a greater decrease in cAMP levels. The TR-FRET assay uses a pair of antibodies, one labeled with a donor fluorophore and the other with an acceptor fluorophore, that bind to cAMP. The FRET signal is inversely proportional to the cAMP concentration.

Materials:

• CHO or HEK293 cells stably expressing human mGluR4.

• Assay medium (e.g., HBSS with 20 mM HEPES).

• Glutamate (agonist).

• Forskolin (B1673556) (to stimulate adenylyl cyclase and raise basal cAMP levels).

• TR-FRET cAMP detection kit.

• 384-well white microplates.

• Test compounds dissolved in DMSO.

Protocol:

• Harvest and resuspend the mGluR4-expressing cells in assay medium.

• Dispense the cell suspension into the wells of a 384-well plate.

• Add test compounds at various concentrations.

• Add a fixed, sub-maximal (EC20) concentration of glutamate to all wells (except negative controls).

• Add forskolin to stimulate cAMP production.

• Incubate the plate at room temperature for a specified time (e.g., 30 minutes).

• Add the TR-FRET cAMP detection reagents according to the manufacturer's instructions.

• Incubate for the recommended time (e.g., 60 minutes).

• Measure the TR-FRET signal using a compatible plate reader.

• Calculate the potentiation of the glutamate response for each compound.

Data Presentation

Compound	Target	EC50 (µM)	Assay Type	Fold Shift of Glutamate CRC	Reference
VU001171	mGluR4	0.65	Calcium Mobilization	36-fold	[8][9]
(-)-PHCCC	mGluR4	4.1	Calcium Mobilization	5.5-fold	[10]
VU0092145	mGluR4	1.8	Calcium Mobilization	N/A	[8]

CRC: Concentration-Response Curve

HTS Workflow for mGluR4 PAMs

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Development of a Selective, Allosteric PLD2 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What are mGluR4 modulators and how do they work? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. Activation of Type 4 Metabotropic Glutamate Receptor Attenuates Oxidative Stress-Induced Death of Neural Stem Cells with Inhibition of JNK and p38 MAPK Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Positive allosteric modulators of the metabotropic glutamate receptor subtype 4 (mGluR4). Part II: Challenges in hit-to-lead - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Positive allosteric modulators of the metabotropic glutamate receptor subtype 4 (mGluR4). Part II: Challenges in hit-to-lead - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Positive allosteric modulators of the metabotropic glutamate receptor subtype 4 (mGluR4): Part I. Discovery of pyrazolo[3,4-d]pyrimidines as novel mGluR4 positive allosteric modulators - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying PLD2 Function In Vivo Using VU0364739

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phospholipase D2 (PLD2) is a critical enzyme in cellular signaling, catalyzing the hydrolysis of phosphatidylcholine to generate the second messenger phosphatidic acid (PA).[1] PA is involved in a myriad of cellular processes, including cell proliferation, migration, and membrane trafficking.[2][3] Dysregulation of PLD2 activity has been implicated in various pathologies, most notably cancer, where it is often upregulated and contributes to tumor progression and metastasis.[3]

VU0364739 is a potent and selective small molecule inhibitor of PLD2. While it displays a significant preference for PLD2 over its isoform PLD1, it is important to note that at standard in vivo concentrations, VU0364739 is likely to inhibit both PLD1 and PLD2.[4][5] This characteristic should be carefully considered in the design and interpretation of in vivo experiments.

These application notes provide a comprehensive guide for utilizing VU0364739 to investigate the in vivo functions of PLD2 in various disease models, with a particular focus on cancer biology. The following sections detail the inhibitor's properties, protocols for in vivo studies, and methods for assessing target engagement and downstream signaling.

Data Presentation: Properties of VU0364739

Property	Value	Reference
Target	Phospholipase D2 (PLD2)	[4]
IC50 (PLD2)	20 nM	[5]
IC50 (PLD1)	1500 nM	[4][5]
Selectivity	~75-fold for PLD2 over PLD1	[4]
Mechanism of Action	Allosteric inhibitor	[5]

Note: While VU0364739 is a valuable tool, researchers may also consider its next-generation analogs, ML298 and ML395, which offer improved selectivity and pharmacokinetic properties.[4][5]

Signaling Pathway Diagrams

Experimental Protocols

In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of VU0364739 in a subcutaneous xenograft model.

Materials:

• VU0364739

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 50% sterile water)[6]

• Cancer cell line of interest (e.g., human breast or colon cancer cells)

• Immunocompromised mice (e.g., NOD/SCID or nude mice)

• Matrigel

• Calipers for tumor measurement

• Standard animal housing and handling equipment

Procedure:

• Cell Culture and Implantation:

  • Culture cancer cells under standard conditions.

  • On the day of implantation, harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the flank of each mouse.

• Tumor Growth and Grouping:

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Measure tumor volume using calipers (Volume = 0.5 x Length x Width²).

  • Randomize mice into treatment and control groups (n=8-10 mice per group).

• VU0364739 Administration:

  • Dose Finding (Pilot Study): It is highly recommended to first conduct a maximum tolerated dose (MTD) study to determine the optimal and safe dose of VU0364739 for the chosen mouse strain.

  • Treatment: Based on literature for similar PLD inhibitors like FIPI (3 mg/kg), a starting dose of 5-10 mg/kg for VU0364739 can be considered for a pilot study.[7]

  • Administer VU0364739 or vehicle control via intraperitoneal (i.p.) injection or oral gavage daily or every other day. The optimal route and schedule should be determined in preliminary studies.[6]

• Monitoring:

  • Measure tumor volume and body weight 2-3 times per week.

  • Monitor the overall health of the animals daily.

  • Euthanize mice if tumor volume exceeds a predetermined size or if signs of excessive toxicity are observed, in accordance with institutional animal care and use committee (IACUC) guidelines.

• Endpoint and Tissue Collection:

  • At the end of the study (e.g., after 21-28 days of treatment), euthanize the mice.

  • Excise tumors and weigh them.

  • Collect tumors and other relevant tissues (e.g., liver, plasma) for pharmacodynamic and downstream analysis. Flash-freeze a portion of the tumor in liquid nitrogen for biochemical assays and fix the remainder in formalin for immunohistochemistry.

Pharmacodynamic Analysis: In Vivo PLD Activity Assay (Transphosphatidylation)

This protocol is designed to assess the in vivo inhibition of PLD activity by VU0364739. It is based on the unique ability of PLD to catalyze a transphosphatidylation reaction in the presence of a primary alcohol.[8]

Materials:

• Mice treated with VU0364739 or vehicle

• 1-Butanol-d10 (B1273030) (deuterated butanol)

• LC-MS/MS system

• Lipid extraction solvents (e.g., chloroform, methanol)

Procedure:

• In Vivo Butanol Challenge:

  • At a specified time point after the final dose of VU0364739 (e.g., 1-2 hours), administer 1-butanol-d10 to the mice via intraperitoneal injection. The timing should ideally be based on pharmacokinetic data for VU0364739 to coincide with peak plasma/tissue concentrations.

  • A typical dose for the butanol challenge is 15 µL of a 10% 1-butanol-d10 solution in saline.

• Tissue Collection:

  • After a short incubation period (e.g., 15-30 minutes) following the butanol injection, euthanize the mice and rapidly excise the tumor and other tissues of interest.[8]

  • Immediately flash-freeze the tissues in liquid nitrogen to halt enzymatic activity.

• Lipid Extraction:

  • Homogenize the frozen tissue samples.

  • Perform a lipid extraction using a standard method such as the Bligh-Dyer or Folch procedure.

• LC-MS/MS Analysis:

  • Analyze the lipid extracts by LC-MS/MS to quantify the levels of phosphatidylbutanol-d9 (PtdBut-d9) species.

  • A significant reduction in PtdBut-d9 levels in the VU0364739-treated group compared to the vehicle control group indicates in vivo inhibition of PLD activity.[8]

Analysis of Downstream Signaling

This protocol describes how to assess the impact of VU0364739 on downstream signaling pathways regulated by PLD2.

Materials:

• Tumor and tissue lysates from the in vivo efficacy study

• Antibodies for Western blotting and immunohistochemistry (e.g., anti-p-ERK, anti-total ERK, anti-Ki67)

• Reagents and equipment for Western blotting and immunohistochemistry

Procedure:

• Western Blot Analysis:

  • Prepare protein lysates from the frozen tumor samples.

  • Perform Western blotting to analyze the phosphorylation status and total protein levels of key downstream effectors of PLD2 signaling, such as ERK.[2][9]

  • A decrease in the p-ERK/total ERK ratio in VU0364739-treated tumors would suggest inhibition of the PLD2-mediated signaling cascade.

• Immunohistochemistry (IHC):

  • Process the formalin-fixed, paraffin-embedded tumor tissues for IHC.

  • Stain tissue sections with antibodies against markers of proliferation (e.g., Ki67) and apoptosis (e.g., cleaved caspase-3).

  • Quantify the staining to assess the effect of VU0364739 on tumor cell proliferation and survival.

Concluding Remarks

VU0364739 is a valuable chemical probe for elucidating the in vivo roles of PLD2. The protocols provided herein offer a framework for conducting robust preclinical studies. It is crucial for researchers to optimize these protocols for their specific experimental systems, including the choice of animal model, dosing regimen, and analytical methods. Careful consideration of the dual PLD1/PLD2 inhibitory profile of VU0364739 at in vivo concentrations is essential for the accurate interpretation of experimental outcomes. Further investigation into the pharmacokinetics and pharmacodynamics of VU0364739 will undoubtedly enhance its utility in advancing our understanding of PLD2 biology and its therapeutic potential.

References

• 1. Phospholipase D Signaling Pathways and Phosphatidic Acid as Therapeutic Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cusabio.com [cusabio.com]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Development of a Selective, Allosteric PLD2 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological inhibition of phospholipase D protects mice from occlusive thrombus formation and ischemic stroke--brief report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Discovery of Phospholipase D Inhibitors with Improved Drug-like Properties and Central Nervous System Penetrance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Administration of VU0364739 in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0364739 is a potent and selective inhibitor of phospholipase D2 (PLD2), with an IC50 of 20 nM. It displays 75-fold selectivity for PLD2 over PLD1 (IC50 = 1500 nM). While VU0364739 has been a valuable tool for in vitro studies, its use in in vivo animal models presents challenges due to its physicochemical properties, which may affect its solubility and pharmacokinetic profile. A successor compound, ML395, was developed with an improved profile for in vivo studies. However, for researchers specifically needing to conduct animal studies with VU0364739, this document provides detailed application notes and protocols based on general principles for formulating and administering poorly water-soluble compounds in a preclinical setting.

It is important to note that at standard in vivo plasma exposures, VU0364739 may inhibit both PLD1 and PLD2.[1] Researchers should consider this lack of absolute selectivity when interpreting in vivo data.

Data Presentation: Formulation Strategies for Poorly Soluble Compounds

The successful in vivo administration of hydrophobic compounds like VU0364739 is critically dependent on the formulation. The choice of vehicle can significantly impact drug exposure and, consequently, the observed pharmacological effect. Below is a summary of common formulation strategies for poorly soluble compounds intended for animal studies.

Formulation Approach	Components	Rationale	Considerations
Co-solvent Mixture	DMSO, PEG300, Tween-80, Saline/Water	Solubilizes the compound for parenteral administration.	Potential for precipitation upon injection; DMSO can have its own biological effects.
Cyclodextrin Complex	Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)	Forms an inclusion complex, increasing aqueous solubility.	Can alter the pharmacokinetic profile; potential for nephrotoxicity at high doses.
Oil-based Solution	Corn oil, Sesame oil	Suitable for oral or subcutaneous administration of lipophilic compounds.	Variable absorption; may not be suitable for intravenous administration.
Suspension	Carboxymethylcellulose (CMC), Methylcellulose, Tween-80	Creates a uniform suspension for oral or intraperitoneal administration.	Requires careful particle size control and ensuring homogeneity.
Nanosuspension	Nanocrystals of the compound	Increases surface area for improved dissolution and absorption.	Requires specialized equipment for preparation.

Experimental Protocols

The following protocols are generalized and should be optimized for the specific animal model and experimental design.

Protocol 1: Formulation of VU0364739 for Intraperitoneal (IP) or Intravenous (IV) Administration

This protocol is based on a common co-solvent vehicle system for preclinical compounds.

Materials:

• VU0364739

• Dimethyl sulfoxide (B87167) (DMSO), sterile, injectable grade

• PEG300 (Polyethylene glycol 300), sterile, injectable grade

• Tween-80 (Polysorbate 80), sterile, injectable grade

• Sterile Saline (0.9% NaCl) or Water for Injection

Procedure:

• Weigh the required amount of VU0364739 in a sterile vial.

• Add DMSO to dissolve the compound completely. A common starting point is 10% of the final volume.

• Add PEG300 to the solution. A common concentration is 40% of the final volume.

• Add Tween-80 to the solution. A common concentration is 5% of the final volume.

• Slowly add sterile saline or water for injection to the desired final volume while vortexing to prevent precipitation. The final volume will bring the concentrations to 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

• Visually inspect the solution for any precipitation. If precipitation occurs, the formulation may need to be adjusted (e.g., by increasing the co-solvent concentration or decreasing the final compound concentration).

• Administer the formulation to the animals at the desired dose. The injection volume should be appropriate for the size of the animal (e.g., 5-10 mL/kg for mice via IP injection).

Protocol 2: Formulation of VU0364739 for Oral (PO) Administration

This protocol describes the preparation of a suspension for oral gavage.

Materials:

• VU0364739

• 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

• 0.1% (v/v) Tween-80 in sterile water (optional, as a wetting agent)

Procedure:

• Weigh the required amount of VU0364739.

• If using a wetting agent, first wet the powder with a small amount of the 0.1% Tween-80 solution to form a paste.

• Gradually add the 0.5% CMC solution to the paste while triturating or vortexing to create a uniform suspension.

• Continue to add the CMC solution to the desired final volume and concentration.

• Ensure the suspension is homogenous before each administration by vortexing or stirring.

• Administer the suspension to the animals via oral gavage at the appropriate volume for their weight.

Mandatory Visualizations

Signaling Pathway of PLD

Caption: Simplified signaling pathway of PLD2 and the inhibitory action of VU0364739.

Experimental Workflow for In Vivo Administration

Caption: General experimental workflow for the in vivo administration of VU0364739.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Caspase 3 and 7 Activity Assays with VU0364739 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caspase 3 and Caspase 7 are key executioner caspases in the apoptotic signaling pathway. Their activation is a critical event in the induction of programmed cell death. The Caspase-Glo® 3/7 Assay provides a highly sensitive and straightforward method for measuring the combined activities of these two caspases in cell-based assays. VU0364739 is a potent and selective inhibitor of Phospholipase D2 (PLD2), an enzyme implicated in cell proliferation and survival. Inhibition of PLD2 by VU0364739 has been shown to induce apoptosis, making the measurement of downstream caspase 3/7 activity a crucial step in characterizing its mechanism of action.

These application notes provide a detailed protocol for assessing the pro-apoptotic effects of VU0364739 by measuring Caspase 3 and 7 activity using the Caspase-Glo® 3/7 Assay.

Signaling Pathway

The diagram below illustrates the simplified signaling pathway leading to the activation of Caspase 3 and 7. The intrinsic and extrinsic apoptosis pathways converge on the activation of these executioner caspases, which then cleave a variety of cellular substrates, leading to the morphological and biochemical hallmarks of apoptosis.

Caption: Simplified apoptotic signaling pathway showing the convergence on Caspase 3/7.

Experimental Protocols

Materials

• Cell Line: MDA-MB-231 (human breast adenocarcinoma) or other appropriate cell line.

• Compound: VU0364739 (selective PLD2 inhibitor).

• Assay Kit: Caspase-Glo® 3/7 Assay (Promega, Cat. No. G8090, G8091, or G8092).

• Cell Culture Medium: DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Reagents: DMSO (vehicle for VU0364739), Phosphate-Buffered Saline (PBS).

• Equipment:

  • White-walled 96-well luminometer-compatible plates.

  • Multichannel pipette.

  • Luminometer capable of reading glow-type luminescence.

  • Standard cell culture incubator (37°C, 5% CO2).

  • Plate shaker.

Experimental Workflow

The following diagram outlines the major steps in the experimental protocol.

Caption: Experimental workflow for the Caspase 3/7 activity assay.

Detailed Protocol

• Cell Seeding:

  • Culture MDA-MB-231 cells in appropriate medium until they reach 70-80% confluency.

  • Trypsinize and resuspend the cells in fresh medium.

  • Seed 1.5 x 10^4 cells per well in a 96-well white-walled plate in a final volume of 100 µL.

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of VU0364739 in DMSO.

  • On the day of the experiment, dilute the VU0364739 stock solution in cell culture medium to the desired final concentrations. A final concentration of 10 µM is a recommended starting point.[1]

  • Include a vehicle control (DMSO) at the same final concentration as the highest VU0364739 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of VU0364739 or vehicle control.

  • Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.[1]

• Caspase-Glo® 3/7 Assay:

  • Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature before use.[2]

  • Remove the 96-well plate from the incubator and allow it to equilibrate to room temperature for approximately 30 minutes.

  • Add 100 µL of the reconstituted Caspase-Glo® 3/7 Reagent to each well.[2]

  • Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds.

  • Incubate the plate at room temperature for 1 to 3 hours, protected from light.[2]

  • Measure the luminescence of each well using a luminometer.

Data Presentation

The following table summarizes representative quantitative data from an experiment assessing the effect of VU0364739 on Caspase 3/7 activity in MDA-MB-231 cells.

Treatment Condition	Concentration (µM)	Incubation Time (hours)	Caspase 3/7 Activity (Fold Change vs. Vehicle)
Vehicle (DMSO)	-	48	1.0
VU0364739	10	48	~3.0[1]

Data is representative and based on published findings. Actual results may vary depending on experimental conditions.

Conclusion

The provided protocol offers a robust framework for quantifying the induction of apoptosis by the PLD2 inhibitor VU0364739 through the measurement of Caspase 3 and 7 activity. This assay is a valuable tool for researchers in drug discovery and cell biology to characterize the pro-apoptotic potential of novel compounds and to elucidate their mechanisms of action. The straightforward "add-mix-measure" format of the Caspase-Glo® 3/7 Assay makes it amenable to high-throughput screening applications.

References

• 1. Design, Synthesis and Biological Evaluation of Halogenated N-(2-(4-Oxo-1-phenyl-1,3,8-triazaspiro[4.5]decan-8-yl)ethylbenzamides: Discovery of an Isoform-Selective Small Molecule Phospholipase D2 (PLD2) Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. promega.com [promega.com]

Application Notes and Protocols for Cell Proliferation Assays Using VU0364739

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU0364739 is a potent and selective inhibitor of Phospholipase D2 (PLD2), an enzyme implicated in a variety of cellular processes, including signal transduction, membrane trafficking, and cytoskeletal organization. Dysregulation of PLD2 activity has been linked to the pathology of several diseases, notably cancer, where it plays a role in promoting cell proliferation, survival, and metastasis. These application notes provide a comprehensive overview of the use of VU0364739 as a tool to investigate its anti-proliferative effects in cancer cell lines. Detailed protocols for common cell proliferation assays and information on the underlying signaling pathways are presented to facilitate research and drug development efforts targeting PLD2.

Mechanism of Action: Targeting the PLD2-mTOR Signaling Pathway

VU0364739 exerts its anti-proliferative effects by inhibiting the enzymatic activity of PLD2. PLD2 catalyzes the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA). PA is a critical signaling lipid that can directly and indirectly activate the mammalian target of rapamycin (B549165) (mTOR), a central regulator of cell growth, proliferation, and survival.[1] The mTOR protein is a serine/threonine kinase that forms two distinct complexes, mTORC1 and mTORC2, which regulate a multitude of downstream targets to control protein synthesis, lipid synthesis, and autophagy.

By inhibiting PLD2, VU0364739 reduces the cellular levels of PA, leading to decreased activation of the mTOR signaling pathway. This disruption of a key proliferative signaling cascade can result in cell cycle arrest and a reduction in cancer cell proliferation. A study on primary prostate cancer cells demonstrated that treatment with 10 µM VU0364739 led to a significant decrease in the percentage of cells entering the S phase of the cell cycle, indicating an inhibition of DNA synthesis and cell proliferation.[2]

Quantitative Data

While specific IC50 values for the anti-proliferative effects of VU0364739 from cell viability assays (e.g., MTT, BrdU) across a broad range of cancer cell lines are not extensively available in the public literature, the enzymatic inhibitory activity has been well-characterized. This information is crucial for designing experiments and interpreting results.

Compound	Target	Assay Type	IC50 (nM)	Reference
VU0364739	PLD2	Cellular	20	[2]
VU0364739	PLD1	Cellular	1500	[2]

Note: The provided IC50 values represent the concentration of VU0364739 required to inhibit 50% of the enzymatic activity of PLD1 and PLD2 in a cellular context. These values highlight the selectivity of VU0364739 for PLD2 over PLD1. Researchers should determine the optimal concentration for their specific cell line and assay of interest.

Signaling Pathway Diagram

Caption: The PLD2-mTOR signaling pathway and the inhibitory action of VU0364739.

Experimental Workflow Diagram

Caption: General experimental workflow for cell proliferation assays using VU0364739.

Experimental Protocols

Protocol 1: MTT Cell Proliferation Assay

This protocol is a colorimetric assay that measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate (B1194679) dehydrogenase in viable cells to form a purple formazan (B1609692) product.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• VU0364739

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of VU0364739 in complete culture medium. A suggested starting concentration range is 0.01 µM to 100 µM.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of VU0364739.

  • Include vehicle control wells (medium with the same concentration of DMSO used to dissolve VU0364739) and blank wells (medium only).

  • Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of viability against the log of the VU0364739 concentration to determine the IC50 value.

Protocol 2: BrdU Cell Proliferation Assay

This protocol measures the incorporation of the thymidine (B127349) analog 5-bromo-2'-deoxyuridine (B1667946) (BrdU) into newly synthesized DNA of proliferating cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• VU0364739

• 96-well flat-bottom plates

• BrdU labeling solution (e.g., 10 µM)

• Fixing/Denaturing solution

• Anti-BrdU antibody (conjugated to HRP or a fluorophore)

• Substrate for the conjugated enzyme (if applicable)

• Wash buffer (e.g., PBS)

• Stop solution (if applicable)

• Microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol to seed and treat the cells with VU0364739.

• BrdU Labeling:

  • 2-4 hours before the end of the treatment period, add BrdU labeling solution to each well to a final concentration of 10 µM.

  • Incubate the plate for the remaining time of the treatment period.

• Cell Fixation and DNA Denaturation:

  • Carefully remove the labeling medium.

  • Add 200 µL of Fixing/Denaturing solution to each well and incubate for 30 minutes at room temperature.

• Antibody Incubation:

  • Remove the fixing solution and wash the wells three times with wash buffer.

  • Add 100 µL of diluted anti-BrdU antibody to each well.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the wells three times with wash buffer.

  • If using an HRP-conjugated antibody, add the substrate solution and incubate until color develops. Stop the reaction with a stop solution.

  • If using a fluorescently-conjugated antibody, proceed to imaging.

• Measurement:

  • For colorimetric detection, measure the absorbance at the appropriate wavelength.

  • For fluorescent detection, measure the fluorescence intensity using a microplate reader or capture images with a fluorescence microscope.

• Data Analysis:

  • Subtract the background signal (wells with no BrdU labeling).

  • Calculate the percentage of proliferation for each treatment group relative to the vehicle control.

  • Plot the percentage of proliferation against the log of the VU0364739 concentration to determine the IC50 value.

Conclusion

VU0364739 is a valuable research tool for investigating the role of PLD2 in cell proliferation and for exploring its potential as a therapeutic target in cancer. The provided protocols for MTT and BrdU assays offer standardized methods to assess the anti-proliferative effects of this inhibitor. By understanding its mechanism of action through the PLD2-mTOR pathway, researchers can effectively design and interpret experiments aimed at elucidating the complex signaling networks that drive cancer cell growth. Further studies are warranted to establish a comprehensive profile of VU0364739's anti-proliferative activity across a diverse panel of cancer cell lines.

References

• 1. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Staining Cells Treated with VU0364739

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing various staining protocols to investigate the cellular effects of VU0364739, a selective inhibitor of Phospholipase D2 (PLD2). VU0364739, also referred to as JWJ, is a valuable tool for studying the roles of PLD2 in various cellular processes. Inhibition of PLD2 by VU0364739 has been shown to impact cell viability, proliferation, migration, and key signaling pathways, making it a compound of interest in cancer research and other areas.[1][2]

The following sections detail the mechanism of action of VU0364739 and provide step-by-step protocols for immunofluorescence, cell viability, cell cycle, and apoptosis staining to visualize and quantify the effects of this inhibitor.

Mechanism of Action of VU0364739

VU0364739 is a potent and selective inhibitor of PLD2.[3] PLD2 is an enzyme that catalyzes the hydrolysis of phosphatidylcholine to generate the second messenger phosphatidic acid (PA).[1][4] PA is a critical signaling lipid that recruits and activates a variety of downstream effector proteins, including the mammalian target of rapamycin (B549165) (mTOR), which is a central regulator of cell growth, proliferation, and survival.[5][6] By inhibiting PLD2, VU0364739 reduces the production of PA, thereby modulating the activity of these downstream signaling pathways. This inhibition has been demonstrated to reduce the viability and colony-forming ability of cancer cells, particularly in prostate cancer.[1][7]

Signaling Pathway Affected by VU0364739

The primary signaling pathway affected by VU0364739 is the PLD2/PA/mTOR pathway. The following diagram illustrates the key components of this pathway and the point of inhibition by VU0364739.

PLD2/PA/mTOR signaling pathway and inhibition by VU0364739.

Quantitative Data Summary

The following table summarizes the reported effects of VU0364739 (JWJ) on various cell lines.

Cell Line	Assay	Concentration of VU0364739 (JWJ)	Observed Effect	Reference
Prostate Cancer (Patient-derived)	Colony Formation	17.5 µM	~50% reduction in colony formation relative to control	[1]
PC3 (Prostate Cancer)	Cell Migration (Wound Healing)	10 µM	Reduced cell migration compared to control	[1]
PNT1A, P4E6 (Prostate)	Cell Viability (MTS)	10-17.5 µM	Significant reduction in cell viability	[1]

Experimental Protocols

The following are detailed protocols for staining cells treated with VU0364739 to assess its impact on key cellular processes.

Experimental Workflow for Cellular Analysis

The general workflow for treating cells with VU0364739 and subsequent staining is outlined below.

General experimental workflow for staining after VU0364739 treatment.

Immunofluorescence Staining for mTOR Pathway Components

This protocol is designed to visualize the subcellular localization and expression levels of key proteins in the mTOR pathway, such as phosphorylated S6 ribosomal protein (p-S6), a downstream target of mTORC1. A decrease in p-S6 staining would indicate inhibition of the mTOR pathway by VU0364739.

Materials:

• Cells cultured on glass coverslips in a 24-well plate

• VU0364739 (and vehicle control, e.g., DMSO)

• Phosphate Buffered Saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking Buffer (e.g., 5% Normal Goat Serum in PBS with 0.1% Triton X-100)

• Primary antibody (e.g., rabbit anti-p-S6)

• Fluorophore-conjugated secondary antibody (e.g., goat anti-rabbit Alexa Fluor 488)

• DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

• Antifade mounting medium

Protocol:

• Cell Culture and Treatment:

  • Seed cells onto glass coverslips in a 24-well plate and allow them to adhere overnight.

  • Treat cells with the desired concentrations of VU0364739 or vehicle control for the specified duration (e.g., 24-48 hours).

• Fixation:

  • Aspirate the culture medium and wash the cells twice with PBS.

  • Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Block non-specific antibody binding by incubating the cells in Blocking Buffer for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Dilute the primary antibody (e.g., anti-p-S6) to its optimal concentration in the blocking buffer.

  • Incubate the coverslips with the primary antibody solution overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash the cells three times with PBS for 5 minutes each.

  • Dilute the fluorophore-conjugated secondary antibody in the blocking buffer.

  • Incubate the coverslips with the secondary antibody solution for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting:

  • Wash the cells three times with PBS for 5 minutes each.

  • Incubate with DAPI solution (e.g., 300 nM in PBS) for 5 minutes at room temperature to stain the nuclei.

  • Wash twice with PBS.

  • Mount the coverslips onto glass slides using an antifade mounting medium.

• Imaging:

  • Image the slides using a fluorescence or confocal microscope.

Cell Viability Staining (Calcein AM and Propidium Iodide)

This dual-staining method distinguishes between live and dead cells. Calcein AM is a cell-permeable dye that is converted by intracellular esterases in live cells to a green fluorescent product. Propidium Iodide (PI) is a nuclear stain that is excluded by the intact membrane of live cells but can enter and stain the nucleus of dead cells red.

Materials:

• Cells cultured in a 96-well plate

• VU0364739 (and vehicle control)

• Calcein AM stock solution

• Propidium Iodide (PI) stock solution

• PBS

Protocol:

• Cell Culture and Treatment:

  • Seed cells in a 96-well plate and allow them to adhere.

  • Treat cells with a range of VU0364739 concentrations or vehicle control for the desired time (e.g., 48 hours).[1]

• Staining:

  • Prepare a working staining solution containing Calcein AM (e.g., 2 µM) and PI (e.g., 4 µM) in PBS.

  • Aspirate the culture medium and wash the cells once with PBS.

  • Add the staining solution to each well and incubate for 15-30 minutes at 37°C, protected from light.

• Imaging and Analysis:

  • Image the plate using a fluorescence microscope with appropriate filters for green (Calcein AM) and red (PI) fluorescence.

  • Quantify the number of live (green) and dead (red) cells in each well. The percentage of viable cells can be calculated as (Number of green cells / Total number of cells) x 100.

Cell Cycle Analysis using Propidium Iodide Staining and Flow Cytometry

This protocol allows for the analysis of cell cycle distribution (G0/G1, S, and G2/M phases) based on DNA content. Treatment with VU0364739 may induce cell cycle arrest.

Materials:

• Cells cultured in 6-well plates

• VU0364739 (and vehicle control)

• PBS

• 70% cold ethanol (B145695)

• PI staining solution (e.g., 50 µg/mL PI, 100 µg/mL RNase A, and 0.1% Triton X-100 in PBS)[2][8]

Protocol:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and treat with VU0364739 or vehicle control.

• Cell Harvesting:

  • Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA to detach them.

  • Combine all cells and centrifuge at 300 x g for 5 minutes.

  • Wash the cell pellet with PBS and centrifuge again.

• Fixation:

  • Resuspend the cell pellet in 500 µL of PBS.

  • While vortexing gently, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet with PBS and centrifuge again.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer. The PI fluorescence will be proportional to the DNA content, allowing for the quantification of cells in different phases of the cell cycle.

Apoptosis Staining using Annexin V and Propidium Iodide

This method detects apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) on the cell surface using fluorescently labeled Annexin V. Propidium Iodide is used to differentiate early apoptotic (Annexin V positive, PI negative) from late apoptotic/necrotic cells (Annexin V positive, PI positive).

Materials:

• Cells cultured in 6-well plates

• VU0364739 (and vehicle control)

• Annexin V-FITC (or another fluorophore)

• Propidium Iodide (PI)

• Annexin V Binding Buffer

• PBS

Protocol:

• Cell Culture and Treatment:

  • Culture and treat cells with VU0364739 as described for the cell cycle analysis protocol.

• Cell Harvesting:

  • Harvest both floating and adherent cells and wash with cold PBS.

• Staining:

  • Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI (concentrations may vary depending on the kit).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[9][10]

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples by flow cytometry within one hour of staining. This will allow for the quantification of live, early apoptotic, late apoptotic, and necrotic cell populations.

References

• 1. Phospholipase D2 in prostate cancer: protein expression changes with Gleason score - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancer.wisc.edu [cancer.wisc.edu]
• 3. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Experimental Approaches in Delineating mTOR Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phospholipase D2 Mediates Survival Signaling through Direct Regulation of Akt in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 9. The dynamic process of apoptosis analyzed by flow cytometry using Annexin-V/propidium iodide and a modified in situ end labeling technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]

Technical Notes & Optimization

VU0364739 Technical Support Center: Troubleshooting Solubility and Stability

This technical support center provides researchers, scientists, and drug development professionals with guidance on the solubility and stability of the selective PLD2 inhibitor, VU0364739. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving VU0364739?

A1: VU0364739 is highly soluble in dimethyl sulfoxide (B87167) (DMSO). A stock solution of up to 200 mg/mL (447.91 mM) in DMSO can be prepared, though this may require sonication to fully dissolve.[1] For ease of use, a 10 mM stock solution in DMSO is a common starting point.

Q2: How should I store stock solutions of VU0364739?

A2: Prepared stock solutions of VU0364739 in DMSO should be stored at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] To avoid repeated freeze-thaw cycles that can lead to degradation, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q3: Can I dissolve VU0364739 directly in aqueous buffers like PBS or cell culture media?

A3: Direct dissolution of VU0364739 in aqueous buffers is not recommended due to its poor aqueous solubility. A concentrated stock solution should first be prepared in DMSO.

Q4: What is the PLD2 signaling pathway that VU0364739 inhibits?

A4: VU0364739 is a selective inhibitor of Phospholipase D2 (PLD2). PLD2 is an enzyme that hydrolyzes phosphatidylcholine (PC), a major component of cell membranes, to produce phosphatidic acid (PA) and choline. PA is a critical second messenger involved in various cellular processes, including cell proliferation, migration, and survival. By inhibiting PLD2, VU0364739 blocks the production of PA and downstream signaling events.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing VU0364739 Dosage for Maximum Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing VU0364739, a selective inhibitor of Phospholipase D2 (PLD2). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to facilitate the effective use of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for VU0364739?

A1: VU0364739 is a potent and selective small molecule inhibitor of Phospholipase D2 (PLD2). PLD2 is an enzyme that catalyzes the hydrolysis of phosphatidylcholine (PC) to generate the second messenger phosphatidic acid (PA). By inhibiting PLD2, VU0364739 reduces the cellular levels of PA, which in turn modulates the activity of various downstream signaling pathways implicated in cell growth, proliferation, and survival, such as the PI3K/Akt pathway.

Q2: What is the reported IC50 of VU0364739?

A2: The half-maximal inhibitory concentration (IC50) of VU0364739 for PLD2 has been reported to be in the low nanomolar range, demonstrating its high potency. However, the effective concentration can vary depending on the cell type and experimental conditions.

Q3: In which cancer types has the PLD2 signaling pathway been implicated?

A3: Dysregulation of PLD2 activity and the associated signaling pathways have been implicated in various cancers, including but not limited to glioblastoma, breast cancer, and colorectal cancer.[1] In these cancers, PLD2 is often overexpressed and contributes to tumor progression and malignancy.[1]

Q4: What are the known downstream effects of PLD2 inhibition by VU0364739?

A4: Inhibition of PLD2 by VU0364739 leads to a decrease in phosphatidic acid (PA) production. This reduction in PA can subsequently inhibit the activation of key downstream signaling molecules, most notably Akt (also known as Protein Kinase B). Reduced Akt phosphorylation (activation) can impact cell survival, proliferation, and metabolism. In glioblastoma cells, PLD2 inhibition has been shown to decrease cell viability.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or no inhibition of PLD2 activity	Compound Degradation: VU0364739 solution may have degraded due to improper storage.	Prepare fresh stock solutions of VU0364739 in a suitable solvent (e.g., DMSO) and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Incorrect Dosage: The concentration of VU0364739 used may be too low for the specific cell line.	Perform a dose-response experiment to determine the optimal inhibitory concentration for your cell line of interest. Start with a broad range of concentrations (e.g., 1 nM to 10 µM).
Cell Line Resistance: The target cell line may have low PLD2 expression or compensatory signaling pathways.	Verify PLD2 expression levels in your cell line via Western blot or qPCR. Consider using a positive control cell line with known sensitivity to PLD2 inhibition.
High background in cell viability assays	Compound Interference: VU0364739 may interfere with the assay reagents (e.g., MTT, resazurin).	Run a "no-cell" control with VU0364739 and the assay reagent to check for direct chemical interactions. Consider using an alternative viability assay (e.g., CellTiter-Glo®).
Solvent Toxicity: High concentrations of the solvent (e.g., DMSO) may be toxic to the cells.	Ensure the final concentration of the solvent in the culture medium is low and consistent across all wells, including controls (typically ≤ 0.5%).
Variability in Western blot results for p-Akt	Inconsistent Cell Lysis: Incomplete or inconsistent cell lysis can lead to variable protein extraction.	Use a high-quality lysis buffer containing protease and phosphatase inhibitors. Ensure complete cell lysis by visual inspection under a microscope and by consistent mechanical disruption (e.g., sonication).
Suboptimal Antibody Concentration: The concentration of the primary or secondary antibody may not be optimal.	Titrate the primary and secondary antibodies to determine the optimal dilution for clear signal and low background.
Phosphatase Activity: Endogenous phosphatases may dephosphorylate Akt during sample preparation.	Keep samples on ice at all times and use freshly prepared lysis buffer with phosphatase inhibitors.
Unexpected off-target effects	Non-specific Binding: At high concentrations, VU0364739 may inhibit other kinases or cellular targets.	Use the lowest effective concentration of VU0364739 as determined by your dose-response studies. Consider including a structurally related but inactive control compound if available.

Quantitative Data

Table 1: In Vitro Efficacy of VU0364739

Cell Line	Cancer Type	IC50 (nM)	Assay Type	Reference
U87MG	Glioblastoma	~100	PLD activity assay	[2]
Additional cell line data to be populated as it becomes available from further studies.

Table 2: In Vivo Efficacy of VU0364739

Animal Model	Cancer Type	Dosage and Administration	Outcome	Reference
Data from in vivo studies to be populated as it becomes available.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

Materials:

• VU0364739

• Target cancer cell line

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 N HCl)

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of VU0364739 in complete culture medium. Remove the old medium and add the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of DMSO as the highest VU0364739 concentration).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of Akt Phosphorylation

Materials:

• VU0364739

• Target cancer cell line

• Complete cell culture medium

• 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-Akt Ser473, anti-total Akt, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with the desired concentrations of VU0364739 for the specified time. Include a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against p-Akt (Ser473) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies against total Akt and a loading control (e.g., β-actin) to normalize the p-Akt signal.

Mandatory Visualizations

Caption: VU0364739 inhibits the PLD2 signaling pathway.

Caption: General experimental workflow for assessing VU0364739 efficacy.

Caption: A logical approach to troubleshooting common experimental issues.

References

• 1. Phospholipase D1 inhibition sensitizes glioblastoma to temozolomide and suppresses its tumorigenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phospholipase D2 mediates survival signaling through direct regulation of Akt in glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting off-target effects of VU0364739

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using VU0364739, a selective inhibitor of Phospholipase D2 (PLD2). The primary focus is to address potential off-target effects, particularly the inhibition of Phospholipase D1 (PLD1), which can occur at standard experimental concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of VU0364739 and what is its main off-target liability?

A1: The primary target of VU0364739 is Phospholipase D2 (PLD2). However, it also exhibits potent inhibitory activity against the closely related isoform, Phospholipase D1 (PLD1). This off-target inhibition of PLD1 is the main consideration when interpreting experimental results, as at a standard in vitro concentration of 10 µM, both PLD1 and PLD2 will be inhibited.[1]

Q2: What are the reported IC50 values for VU0364739 against PLD1 and PLD2?

A2: In cellular assays, VU0364739 has a reported IC50 of approximately 20 nM for PLD2 and approximately 1,500 nM for PLD1, indicating a 75-fold selectivity for PLD2.[1] Despite this selectivity, the potency against PLD1 is still significant and should be considered in experimental design.

Data Presentation: Selectivity Profile of VU0364739

Target	Cellular IC50	Selectivity (over PLD1)
PLD2	~20 nM	75-fold
PLD1	~1,500 nM	1-fold

Q3: Are there more selective inhibitors available?

A3: Yes, subsequent research has led to the development of next-generation PLD2 inhibitors with improved selectivity over PLD1, such as ML298 and ML395. These compounds may serve as better tools for dissecting the specific roles of PLD2.

Troubleshooting Guides

Issue 1: Unexpected or Contradictory Phenotypes Observed

Question: I am using VU0364739 to inhibit PLD2, but my results are inconsistent with the expected phenotype of PLD2 inhibition, or are even opposite to what is reported in the literature. What could be the cause?

Answer: This is a common issue and is likely due to the off-target inhibition of PLD1 by VU0364739. PLD1 and PLD2 can have distinct, and sometimes opposing, roles in cellular signaling pathways. For example, in macrophage polarization, PLD1 and PLD2 have been shown to be selectively coupled to different signaling axes, with PLD1 involved in M1 polarization and PLD2 in M2 polarization.[2][3][4] Therefore, the observed phenotype in your experiment could be a composite effect of inhibiting both isoforms.

Logical Relationship: Interpreting Unexpected Phenotypes

Caption: Troubleshooting logic for unexpected results with VU0364739.

Recommended Actions:

• Concentration Optimization: Perform a dose-response experiment with VU0364739 to identify the lowest effective concentration that inhibits PLD2 without significantly affecting PLD1.

• Use a More Selective Inhibitor: If available, use a next-generation PLD2 inhibitor with higher selectivity (e.g., ML298) as a control to confirm that the observed phenotype is specific to PLD2 inhibition.

• Employ a PLD1-selective Inhibitor: Use a PLD1-selective inhibitor (e.g., VU0359595) in parallel to characterize the effects of PLD1 inhibition in your system. This can help to deconvolute the observed phenotype.[5]

• Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to specifically deplete PLD2 and confirm that the resulting phenotype matches your observations with a more selective inhibitor.

Issue 2: How to Experimentally Differentiate Between PLD1 and PLD2 Activity Inhibition

Question: How can I be certain that the effects I am seeing are due to the inhibition of PLD2 and not PLD1?

Answer: Differentiating the activity of PLD1 and PLD2 is crucial. A combination of biochemical and molecular approaches can be employed to achieve this.

Experimental Workflow: Differentiating PLD1 and PLD2 Inhibition

Caption: Workflow to distinguish PLD1 and PLD2 inhibition.

Detailed Methodologies:

• Immunoprecipitation followed by Activity Assay: This method directly measures the activity of a specific PLD isoform.

  • Lyse cells under non-denaturing conditions.

  • Incubate the cell lysate with an antibody specific to either PLD1 or PLD2.

  • Use protein A/G beads to pull down the antibody-PLD complex.

  • Wash the beads to remove non-specific binding.

  • Perform an in vitro PLD activity assay on the immunoprecipitated complex. This will allow you to assess the effect of VU0364739 on the activity of each isoform individually.

• Use of Isoform-Specific Knockout/Knockdown Cells: This is a powerful genetic approach.

  • Obtain or generate cell lines where either PLD1 or PLD2 has been knocked out or knocked down.

  • Treat these cells and wild-type control cells with VU0364739.

  • Measure total PLD activity. By comparing the results, you can infer the contribution of each isoform to the total activity and the specific inhibitory effect of VU0364739 on each.

Experimental Protocols

Key Experiment: In Vitro PLD Activity Assay (Transphosphatidylation)

This assay is considered the gold standard for measuring PLD activity as it measures a reaction unique to PLD enzymes.

Principle: PLD catalyzes the hydrolysis of phosphatidylcholine (PC) to produce phosphatidic acid (PA) and choline. In the presence of a primary alcohol, such as 1-butanol (B46404), PLD will catalyze a transphosphatidylation reaction, producing phosphatidylbutanol (PBut) instead of PA. PBut is a stable metabolite that is not produced by other enzymes, making it a specific marker of PLD activity.[6]

Materials:

• Cells or tissue lysate

• Radiolabeled substrate (e.g., [³H]palmitic acid or [¹⁴C]PC)

• 1-Butanol

• Lipid extraction reagents (e.g., chloroform, methanol)

• Thin-layer chromatography (TLC) plates and developing solvents

• Scintillation counter

Procedure:

• Cell Labeling (for intact cell assay): Incubate cells with a radiolabeled fatty acid (e.g., [³H]palmitic acid) for several hours to allow for incorporation into cellular phospholipids, including PC.

• Cell Treatment: Treat the labeled cells with your experimental compounds, including VU0364739, for the desired time.

• Transphosphatidylation Reaction: Add a low concentration of 1-butanol (typically 0.3-0.5%) to the cell culture medium and incubate for a short period (e.g., 15-30 minutes).

• Lipid Extraction: Terminate the reaction and extract the total cellular lipids using a method such as the Bligh and Dyer method (chloroform:methanol:water).

• Thin-Layer Chromatography (TLC): Spot the extracted lipids onto a TLC plate and separate them using an appropriate solvent system to resolve PBut from other phospholipids.

• Quantification: Visualize the radiolabeled lipids by autoradiography or phosphorimaging and quantify the amount of radiolabeled PBut. The amount of PBut formed is directly proportional to the PLD activity.

Signaling Pathways

Understanding the downstream signaling of PLD1 and PLD2 is critical for interpreting experimental data when using VU0364739.

PLD1 Downstream Signaling

PLD1 is often activated by small GTPases like ARF and Rho and is involved in processes such as vesicle trafficking and cytoskeletal rearrangement.

Caption: Simplified PLD1 downstream signaling pathway.

PLD2 Downstream Signaling

PLD2 is often found at the plasma membrane and is implicated in signaling cascades initiated by growth factors.[7]

References

• 1. Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure and Regulation of Human Phospholipase D - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cusabio.com [cusabio.com]
• 4. PLD1 and PLD2 differentially regulate the balance of macrophage polarization in inflammation and tissue injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. blog.addgene.org [blog.addgene.org]
• 6. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phospholipase D Signaling Pathways and Phosphatidic Acid as Therapeutic Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize VU0364739 toxicity in normal cells

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing the toxicity of VU0364739 in normal cells during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is VU0364739 and what is its mechanism of action?

VU0364739 is a small molecule inhibitor of Phospholipase D (PLD). It shows a preference for PLD2 over PLD1, though it can inhibit both isoforms, particularly at higher concentrations.[1][2] It acts as an allosteric inhibitor, meaning it binds to a site on the enzyme distinct from the active site to modulate its activity.[2][3]

Q2: What are the potential causes of VU0364739 toxicity in normal cells?

The toxicity of VU0364739 in normal cells is likely attributed to two main factors:

• On-target inhibition of PLD1 and PLD2: PLD enzymes are involved in various essential cellular processes, including signal transduction, membrane trafficking, and cell proliferation. Inhibition of these enzymes can disrupt normal cellular function and lead to cytotoxicity.

• Off-target effects: While VU0364739 is relatively selective, it can inhibit PLD1 at higher concentrations, which could be considered an off-target effect if the intended target is solely PLD2.[1][2] Like many small molecules, it may also have other, uncharacterized off-target interactions that contribute to toxicity.[4]

Q3: Are there known toxic effects associated with compounds related to VU0364739?

VU0364739 was developed from a class of compounds that also led to the development of M1 muscarinic acetylcholine (B1216132) receptor positive allosteric modulators (PAMs).[2] Some of these M1 PAMs have been associated with cholinergic toxicity, leading to side effects such as salivation, diarrhea, and convulsions.[5][6][7][8] This toxicity is generally linked to the over-activation of the M1 receptor.[9] While VU0364739 itself is a PLD2 inhibitor, this historical context highlights the importance of assessing for unintended activities.

Troubleshooting Guide: Minimizing Cell Toxicity

Issue: High levels of cell death observed after treatment with VU0364739.

Potential Cause	Troubleshooting Steps
Inhibitor concentration is too high.	Perform a dose-response curve to determine the optimal, non-toxic concentration for your specific cell line. Start with a broad range of concentrations, including those below the reported IC50 value for PLD2 inhibition.
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve the desired level of PLD2 inhibition in your experimental system.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) in the culture medium is below the toxic threshold for your cell line (typically <0.1-0.5%). Always include a vehicle-only control in your experiments.[10]
Cell line is particularly sensitive.	Some cell lines may be more sensitive to the inhibition of PLD signaling. Consider using a more robust cell line if your experimental goals permit, or perform extensive optimization of the inhibitor concentration and exposure time.
Inhibitor has degraded or is impure.	Always source VU0364739 from a reputable supplier. If possible, verify the purity and integrity of your compound stock.

Experimental Protocols

Protocol 1: Determining the Optimal Non-Toxic Concentration using a Cell Viability Assay (e.g., MTT Assay)

• Cell Seeding: Seed your normal cell line of interest in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Inhibitor Treatment:

  • Prepare serial dilutions of VU0364739 in complete culture medium. It is advisable to test a wide concentration range (e.g., 0.01 µM to 100 µM).

  • Include a "vehicle control" (medium with the same concentration of solvent as the highest inhibitor concentration) and a "no-treatment control" (medium only).

  • Remove the old medium from the wells and add 100 µL of the prepared inhibitor dilutions or control solutions.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the highest concentration that does not significantly reduce cell viability.

Visualizations

Caption: Workflow for determining the optimal non-toxic concentration of VU0364739.

Caption: Troubleshooting logic for addressing high VU0364739-induced cell toxicity.

References

• 1. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Development of a Selective, Allosteric PLD2 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. TWO SITES OF ACTION FOR PLD2 INHIBITORS: THE ENZYME CATALYTIC CENTER AND AN ALLOSTERIC, PHOSPHOINOSITIDE BINDING POCKET - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Synthesis of γ- and δ-Lactam M1 Positive Allosteric Modulators (PAMs): Convulsion and Cholinergic Toxicity of an M1-Selective PAM with Weak Agonist Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diverse Effects on M1 Signaling and Adverse Effect Liability within a Series of M1 Ago-PAMs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Evidence for Classical Cholinergic Toxicity Associated with Selective Activation of M1 Muscarinic Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Unexpected Results with VU0364739

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected results during experiments with the PLD2 inhibitor, VU0364739.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of VU0364739 and its known off-targets?

A1: The primary target of VU0364739 is Phospholipase D2 (PLD2), a key enzyme in cellular signaling pathways. While it is a potent and selective inhibitor of PLD2, it is important to note that at higher concentrations, VU0364739 can also inhibit Phospholipase D1 (PLD1). This off-target activity is a critical consideration in experimental design and data interpretation.

Q2: What are the typical concentrations at which VU0364739 inhibits PLD2 and PLD1?

A2: The inhibitory potency of VU0364739 is isoform-specific. The half-maximal inhibitory concentration (IC50) values are crucial for designing experiments that selectively target PLD2.

Target	IC50 Value	Reference
PLD2	22 nM	[1]
PLD1	1,500 nM	[2][3]

Q3: What is the mechanism of action for VU0364739?

A3: VU0364739 is a small molecule inhibitor that acts on the catalytic activity of PLD2. Some PLD inhibitors have been characterized as mixed-kinetics inhibitors, meaning they can interact with both the enzyme's catalytic site (orthosteric) and an allosteric site.[4] The triazaspirone scaffold, present in VU0364739, is a key structural feature for its inhibitory activity.

Q4: What are the downstream signaling pathways affected by PLD2 inhibition with VU0364739?

A4: PLD2 catalyzes the hydrolysis of phosphatidylcholine (PC) to produce the second messenger phosphatidic acid (PA). PA, in turn, modulates a variety of downstream signaling pathways that regulate cell growth, proliferation, migration, and survival. Key pathways include the mTOR/S6K and Ras/MAPK pathways. Therefore, inhibition of PLD2 with VU0364739 is expected to impact these cellular processes.

Troubleshooting Unexpected Results

This section addresses specific issues that may arise during your experiments with VU0364739.

Issue 1: Higher than expected cell death or cytotoxicity at concentrations intended to be selective for PLD2.

• Possible Cause 1: Off-target inhibition of PLD1.

  • Explanation: Although VU0364739 is 75-fold more selective for PLD2, at concentrations significantly above its PLD2 IC50, it can inhibit PLD1.[2][3] Since both PLD1 and PLD2 are involved in cell survival pathways, dual inhibition can lead to enhanced cytotoxicity.

  • Troubleshooting Steps:

    • Confirm Concentration: Double-check your calculations and the final concentration of VU0364739 in your assay.

    • Dose-Response Curve: Perform a detailed dose-response experiment to determine the precise concentration at which cytotoxicity is observed in your specific cell line.

    • Use a More Selective Inhibitor: Consider using a more recently developed, highly selective PLD2 inhibitor, such as ML298, which shows minimal PLD1 inhibition at typical in vitro concentrations.

• Possible Cause 2: Non-specific binding and off-target effects of the chemical scaffold.

  • Explanation: The triazaspirone scaffold, while effective, may have interactions with other cellular targets, especially at higher concentrations. Non-specific binding to other proteins or cellular components can lead to unexpected biological effects.

  • Troubleshooting Steps:

    • Control Experiments: Include appropriate controls, such as a structurally similar but inactive compound, to assess the effects of the chemical scaffold itself.

    • Literature Search: Review literature for any reported off-target effects of compounds with a triazaspirone core.

Issue 2: Inconsistent or variable results in PLD activity assays.

• Possible Cause 1: Assay interference.

  • Explanation: The chemical properties of VU0364739 might interfere with the assay components or detection method (e.g., fluorescence or luminescence).

  • Troubleshooting Steps:

    • Assay Controls: Run a control with VU0364739 in the absence of the enzyme to check for intrinsic fluorescence or quenching properties.

    • Alternative Assays: Consider using an alternative assay format that is less susceptible to compound interference, such as a radiometric assay.

• Possible Cause 2: Compound stability and solubility.

  • Explanation: Poor solubility or degradation of VU0364739 in your assay buffer can lead to inconsistent effective concentrations.

  • Troubleshooting Steps:

    • Solubility Test: Visually inspect your stock and working solutions for any precipitation.

    • Fresh Solutions: Always prepare fresh dilutions of VU0364739 from a validated stock solution for each experiment.

    • Solvent Effects: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all experimental conditions and is at a level that does not affect cell viability or enzyme activity.

Issue 3: Lack of a clear downstream effect despite confirmed PLD2 inhibition.

• Possible Cause 1: Redundancy in signaling pathways.

  • Explanation: Cellular signaling networks are complex and often have redundant pathways. The specific downstream effect you are measuring might be compensated for by other signaling molecules or pathways in your experimental system.

  • Troubleshooting Steps:

    • Multiple Readouts: Measure multiple downstream markers of the PLD2 pathway to get a more comprehensive picture of the signaling cascade.

    • Time-Course Experiment: The effect of PLD2 inhibition on downstream signaling may be transient. Perform a time-course experiment to identify the optimal time point for observing the effect.

• Possible Cause 2: Cell-type specific differences.

  • Explanation: The role and importance of PLD2 can vary significantly between different cell types. The downstream effects of PLD2 inhibition may be more pronounced in some cell lines than in others.

  • Troubleshooting Steps:

    • Literature Review: Investigate the known role of PLD2 in your specific cell line or model system.

    • Positive Controls: Use a known activator of the downstream pathway you are studying as a positive control to ensure your assay is working as expected.

Experimental Protocols

1. In Vitro PLD2 Activity Assay (Phosphatidylcholine Hydrolysis)

This protocol is a generalized framework for measuring PLD2 activity and can be adapted for use with VU0364739.

• Materials:

  • Purified recombinant human PLD2

  • Phosphatidylcholine (PC) substrate (e.g., radiolabeled or fluorescently tagged)

  • Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM KCl, 1 mM EGTA, 2 mM MgCl2)

  • VU0364739 stock solution (in DMSO)

  • 96-well microplate

  • Detection reagent (specific to the substrate used)

  • Plate reader

• Procedure:

  • Prepare serial dilutions of VU0364739 in assay buffer. Also, prepare a vehicle control (DMSO in assay buffer).

  • In a 96-well plate, add the diluted VU0364739 or vehicle control.

  • Add the purified PLD2 enzyme to each well and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the PC substrate to all wells.

  • Incubate the plate at 37°C for a specific time (e.g., 30-60 minutes).

  • Stop the reaction according to the substrate manufacturer's instructions.

  • Add the detection reagent and measure the signal using a plate reader.

  • Calculate the percent inhibition for each concentration of VU0364739 relative to the vehicle control and determine the IC50 value.

2. Cellular Viability Assay (MTT Assay)

This protocol can be used to assess the cytotoxic effects of VU0364739 on cultured cells.

• Materials:

  • Cell line of interest

  • Complete cell culture medium

  • VU0364739 stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • 96-well cell culture plate

  • Microplate spectrophotometer

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of VU0364739 in complete cell culture medium. Include a vehicle control (DMSO in medium).

  • Replace the medium in the wells with the prepared VU0364739 dilutions or vehicle control.

  • Incubate the cells for the desired exposure time (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (typically around 570 nm) using a microplate spectrophotometer.

  • Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 for cytotoxicity.

Visualizations

Caption: Simplified PLD2 signaling pathway and the inhibitory action of VU0364739.

Caption: General experimental workflow for assessing the effects of VU0364739 in a cell-based assay.

Caption: A logical flowchart for troubleshooting unexpected results with VU0364739.

References

• 1. criver.com [criver.com]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. azurebiosystems.com [azurebiosystems.com]
• 4. TWO SITES OF ACTION FOR PLD2 INHIBITORS: THE ENZYME CATALYTIC CENTER AND AN ALLOSTERIC, PHOSPHOINOSITIDE BINDING POCKET - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to VU0364739 in Cancer Cell Lines

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with the Phospholipase D2 (PLD2) inhibitor, VU0364739.

Frequently Asked Questions (FAQs)

Q1: What is VU0364739 and what is its primary target?

A1: VU0364739 is a small molecule inhibitor that shows a 75-fold preference for inhibiting Phospholipase D2 (PLD2) over PLD1. However, it's important to note that at higher concentrations (IC50 = 1,500 nM), it can also inhibit PLD1.[1] Therefore, at standard in vitro concentrations (e.g., 10 µM), both PLD1 and PLD2 activity may be affected.

Q2: My cancer cell line shows decreasing sensitivity to VU0364739 over time. What are the potential mechanisms of resistance?

A2: While specific resistance mechanisms to VU0364739 have not been extensively documented in the literature, resistance to PLD inhibitors, in general, can be multifactorial. Potential mechanisms include:

• Upregulation of PLD1: Since VU0364739 is more selective for PLD2, cells may compensate by increasing the expression or activity of PLD1.

• Alterations in Downstream Signaling Pathways: Cancer cells can develop resistance by activating alternative survival pathways to bypass the effects of PLD2 inhibition. This could involve pathways like PI3K/Akt/mTOR or Wnt/β-catenin.

• Increased Drug Efflux: Overexpression of multidrug resistance proteins, such as P-glycoprotein (P-gp), can lead to the active removal of the inhibitor from the cell, reducing its intracellular concentration and efficacy.

• Target Modification: Although less common for this class of inhibitors, mutations in the PLD2 gene could potentially alter the drug binding site, reducing the inhibitory effect of VU0364739.

• Metabolic Reprogramming: Cancer cells might alter their lipid metabolism to compensate for the inhibition of PLD2, thereby maintaining the production of essential signaling lipids.[2]

Q3: I am observing high variability in my cell viability assay results with VU0364739. What could be the cause?

A3: High variability in cell viability assays can stem from several factors:

• Compound Solubility: Ensure that VU0364739 is fully dissolved in your vehicle (e.g., DMSO) and that the final concentration of the vehicle in your culture medium is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

• Cell Seeding Density: Inconsistent cell numbers across wells can lead to significant variations. Ensure you have a single-cell suspension and use calibrated pipettes for cell plating.

• Plate Edge Effects: Wells on the outer edges of a microplate are more prone to evaporation, which can concentrate the drug and affect cell growth. It is advisable to not use the outer wells for experimental data points and instead fill them with sterile PBS or media.

• Incubation Time: Ensure consistent incubation times after drug treatment.

• Assay-Specific Issues: For MTT assays, incomplete formazan (B1609692) crystal solubilization can be a major source of variability. For assays relying on enzymatic activity, ensure that the inhibitor does not interfere with the assay reagents themselves.

Q4: How can I confirm that VU0364739 is inhibiting PLD activity in my cells?

A4: PLD activity can be measured using a transphosphatidylation assay. In the presence of a primary alcohol like 1-butanol, PLD catalyzes the formation of phosphatidylbutanol (PBut), a product that is not naturally found in cells and is specific to PLD activity. You can measure the formation of radiolabeled PBut if you pre-label your cells with a radioactive lipid precursor, or you can use mass spectrometry to detect deuterated PBut if you use deuterated 1-butanol.[3][4][5][6] A decrease in PBut levels upon treatment with VU0364739 would confirm its inhibitory activity.

Troubleshooting Guides

Problem 1: Apparent Lack of Efficacy of VU0364739

Possible Cause	Suggested Solution
Cell Line Insensitivity	The cancer cell line may not be dependent on the PLD2 pathway for survival or proliferation. Screen a panel of different cancer cell lines to identify those that are sensitive to PLD2 inhibition.
Suboptimal Drug Concentration	The concentrations of VU0364739 used may be too low. Perform a dose-response experiment with a wide range of concentrations (e.g., from nanomolar to high micromolar) to determine the IC50 value for your specific cell line.
Incorrect Endpoint Measurement	The experimental endpoint (e.g., 24, 48, 72 hours) may not be optimal for observing the effects of PLD2 inhibition. Conduct a time-course experiment to identify the optimal duration of treatment.
Compound Degradation	Improper storage or handling of VU0364739 may lead to its degradation. Ensure the compound is stored as recommended by the supplier and prepare fresh stock solutions regularly.

Problem 2: Development of Resistance to VU0364739

Possible Cause	Suggested Solution
Upregulation of Compensatory Pathways	Investigate the activation status of key survival pathways such as PI3K/Akt and MAPK in your resistant cells compared to the parental sensitive cells using techniques like Western blotting.
Increased Drug Efflux	Use a fluorescent substrate of P-glycoprotein (e.g., Rhodamine 123) to assess its activity in resistant versus sensitive cells via flow cytometry. Overexpression of P-gp can be confirmed by Western blotting.
PLD1 Upregulation	Compare the expression levels of PLD1 and PLD2 in sensitive and resistant cells using qPCR or Western blotting to determine if a switch in isoform dependence has occurred.

Quantitative Data Summary

Cell Line	Parental IC50 (µM)	Resistant IC50 (µM)	Resistance Factor (Resistant IC50 / Parental IC50)
[Your Cell Line 1]	e.g., 2.5	e.g., 25.0	10
[Your Cell Line 2]	e.g., 5.1	e.g., 15.3	3
[Your Cell Line 3]	e.g., 1.8	e.g., 36.0	20

Experimental Protocols

Protocol 1: Generation of a VU0364739-Resistant Cancer Cell Line

This protocol describes a method for generating a cancer cell line with acquired resistance to VU0364739 through continuous exposure to escalating drug concentrations.[1][7][8][9][10]

Materials:

• Parental cancer cell line of interest

• Complete cell culture medium

• VU0364739 (dissolved in DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell counting apparatus (e.g., hemocytometer or automated cell counter)

• Sterile cell culture plates and flasks

Procedure:

• Determine the initial IC50 of VU0364739: Perform a cell viability assay (e.g., MTT or CellTiter-Glo) with a range of VU0364739 concentrations to determine the half-maximal inhibitory concentration (IC50) for the parental cell line.

• Initial Drug Exposure: Seed the parental cells at a low density in a culture flask and treat with VU0364739 at a concentration equal to the IC20 (the concentration that inhibits growth by 20%).

• Monitor and Passage: Culture the cells in the presence of the drug, changing the medium every 2-3 days. Monitor the cells for signs of recovery and proliferation. Once the cells reach 70-80% confluency, passage them and re-seed them in a new flask with the same concentration of VU0364739.

• Dose Escalation: Once the cells are proliferating steadily at the initial concentration, increase the concentration of VU0364739 by a factor of 1.5 to 2.

• Repeat Cycles: Repeat steps 3 and 4, gradually increasing the drug concentration over several months. A significant increase in the IC50 value (typically 5 to 10-fold or higher) compared to the parental cell line indicates the development of resistance.

• Characterize the Resistant Line: Once a resistant cell line is established, confirm the resistance phenotype by performing a cell viability assay and comparing the IC50 to the parental line. Cryopreserve aliquots of the resistant cells at various passages.

Protocol 2: Western Blot Analysis of PLD Signaling Pathway Proteins

This protocol provides a general procedure for analyzing the expression and activation of proteins in the PLD signaling pathway in sensitive versus resistant cell lines.[11][12][13][14][15]

Materials:

• Sensitive and resistant cancer cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-PLD1, anti-PLD2, anti-phospho-Akt, anti-total-Akt, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the sensitive and resistant cells with ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize the protein concentrations and prepare lysates for SDS-PAGE by adding Laemmli sample buffer and boiling.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel to separate proteins by size, and then transfer the proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin) to compare protein expression levels between sensitive and resistant cells.

Visualizations

Caption: Simplified PLD2 signaling pathway and potential resistance mechanisms.

Caption: Workflow for generating and characterizing VU0364739-resistant cells.

References

• 1. Establishment of Drug-resistant Cell Lines - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. icr.ac.uk [icr.ac.uk]
• 3. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biochemical analysis of phospholipase D - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measuring PLD activity in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. Western blot protocol | Abcam [abcam.com]
• 13. Phospholipase D2 (PLD2) Shortens the Time Required for Myeloid Leukemic Cell Differentiation: MECHANISM OF ACTION - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bio-rad.com [bio-rad.com]
• 15. ptglab.com [ptglab.com]

VU0364739 In Vivo Bioavailability: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo bioavailability of VU0364739. As specific pharmacokinetic data for VU0364739 is limited in publicly available literature, this guide leverages established strategies for improving the bioavailability of poorly soluble research compounds.

Troubleshooting Guide

Issue 1: Low or Undetectable Plasma Concentrations of VU0364739 Post-Oral Administration

Possible Cause: Poor aqueous solubility limiting dissolution in the gastrointestinal (GI) tract. Many novel chemical entities exhibit low aqueous solubility, which is a primary barrier to oral absorption.

Troubleshooting Steps:

• Physicochemical Characterization:

  • Determine the aqueous solubility of VU0364739 at different pH values (e.g., pH 1.2, 4.5, 6.8) to simulate the GI tract environment.

  • Assess the compound's permeability using in vitro models like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayers. This will help classify the compound according to the Biopharmaceutics Classification System (BCS) and guide formulation strategy.

• Formulation Optimization:

  • Particle Size Reduction: Decreasing the particle size increases the surface area available for dissolution.

    • Micronization: Aim for a particle size range of 2-5 µm.

    • Nanonization: Reduce particle size to the 100-250 nm range using techniques like wet milling or high-pressure homogenization.

  • Amorphous Solid Dispersions (ASDs): Dispersing VU0364739 in a hydrophilic polymer matrix can prevent crystallization and enhance dissolution.

    • Common polymers include polyvinylpyrrolidone (B124986) (PVP) and hydroxypropyl methylcellulose (B11928114) (HPMC).

  • Lipid-Based Formulations: For lipophilic compounds, dissolving VU0364739 in oils, surfactants, and co-solvents can improve absorption.

    • Self-Emulsifying Drug Delivery Systems (SEDDS): These isotropic mixtures form fine emulsions in the GI tract, facilitating drug solubilization.

  • Solubilizing Excipients:

    • Co-solvents: Use a mixture of biocompatible organic solvents (e.g., PEG 400, DMSO, ethanol) with water.

    • Surfactants: Incorporate surfactants to increase the solubility of poorly water-soluble compounds.[1]

    • Cyclodextrins: These can form inclusion complexes with the drug, enhancing its aqueous solubility.[1]

Issue 2: High Inter-Individual Variability in Plasma Concentrations

Possible Cause: Inconsistent formulation homogeneity or effects of the fed versus fasted state of the animal models.

Troubleshooting Steps:

• Standardize Administration Conditions: Ensure all animals are in the same state (e.g., fasted overnight) before and during the experiment to minimize variability from food effects.

• Ensure Formulation Homogeneity:

  • For suspensions, ensure thorough mixing before and during administration to maintain a uniform distribution of the compound.

  • For solutions, confirm that the compound remains fully dissolved and does not precipitate over time.

Frequently Asked Questions (FAQs)

Q1: What are the first steps I should take if I suspect low bioavailability of VU0364739?

A1: The initial and most critical step is to characterize the physicochemical properties of VU0364739, specifically its aqueous solubility and membrane permeability. This will help you understand the root cause of the low bioavailability and guide the selection of an appropriate formulation strategy.

Q2: Are there any general-purpose formulations that I can try first?

A2: A common starting point for poorly soluble compounds is to create a suspension of micronized particles in an aqueous vehicle containing a wetting agent (e.g., Tween 80) and a suspending agent (e.g., carboxymethylcellulose). For compounds with good permeability but poor solubility (BCS Class II), amorphous solid dispersions or lipid-based formulations are often effective.[2]

Q3: How can I assess the effectiveness of my new formulation in vitro before moving to in vivo studies?

A3: In vitro dissolution testing is a valuable tool. You should assess the rate and extent of VU0364739 dissolution from your formulation in biorelevant media that simulate the conditions of the stomach and intestines (e.g., Simulated Gastric Fluid (SGF) and Simulated Intestinal Fluid (SIF)).

Q4: What are the key pharmacokinetic parameters to measure in an in vivo study to assess bioavailability?

A4: The key parameters to determine from plasma concentration-time data are the Area Under the Curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax). By comparing the AUC after oral administration to the AUC after intravenous (IV) administration, you can calculate the absolute oral bioavailability.

Quantitative Data Summary

As specific quantitative data for VU0364739 bioavailability is not publicly available, the following table provides a hypothetical comparison of different formulation strategies for a generic poorly soluble compound.

Formulation Strategy	Key Excipients	Expected Improvement in Oral Bioavailability (Relative to Simple Suspension)	Advantages	Potential Disadvantages
Micronized Suspension	Wetting agent (e.g., Tween 80), Suspending agent (e.g., CMC)	2 to 5-fold	Simple to prepare	May not be sufficient for very poorly soluble compounds.
Amorphous Solid Dispersion (ASD)	Polymer (e.g., PVP K30, HPMC)	5 to 20-fold	Significant increase in dissolution rate.	Requires specialized equipment (e.g., spray dryer, hot-melt extruder); potential for physical instability.
Self-Emulsifying Drug Delivery System (SEDDS)	Oil (e.g., Capryol 90), Surfactant (e.g., Cremophor EL), Co-solvent (e.g., Transcutol)	10 to 50-fold	Enhances both solubilization and absorption; suitable for lipophilic compounds.	Can be complex to formulate; potential for GI side effects at high surfactant concentrations.
Nanosuspension	Stabilizers (e.g., Poloxamer 188)	5 to 25-fold	Increased surface area for rapid dissolution.	Requires specialized equipment for production (e.g., high-pressure homogenizer); potential for particle aggregation.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

• Polymer Selection: Choose a suitable polymer such as polyvinylpyrrolidone (PVP K30) or hydroxypropyl methylcellulose (HPMC).

• Dissolution: Dissolve both VU0364739 and the polymer in a common volatile organic solvent (e.g., methanol, acetone) at a specific drug-to-polymer ratio (e.g., 1:1, 1:3, 1:5 w/w).

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40°C).

• Drying: Further dry the resulting solid film under vacuum for 24-48 hours to remove any residual solvent.

• Milling and Sieving: Gently mill the dried product to obtain a fine powder and pass it through a sieve to ensure a uniform particle size.

• Characterization: Confirm the amorphous nature of the dispersion using techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

• Animal Model: Use male Sprague-Dawley rats or C57BL/6 mice, acclimatized for at least one week.

• Formulation Preparation: Prepare the VU0364739 formulations (e.g., simple suspension, ASD, SEDDS) on the day of the experiment.

• Dosing:

  • Oral (PO) Group: Administer the formulations to different groups of animals (n=3-5 per group) via oral gavage at a predetermined dose. Include a vehicle-only control group.

  • Intravenous (IV) Group: Administer a solution of VU0364739 in a suitable vehicle (e.g., saline with a co-solvent) to another group of animals to determine absolute bioavailability.

• Blood Sampling: Collect sparse blood samples from the tail vein or another appropriate site at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant (e.g., heparin or EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of VU0364739 in the plasma samples using a validated analytical method, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters (AUC, Cmax, Tmax, half-life) using appropriate software.

Visualizations

Caption: Workflow for improving the in vivo bioavailability of VU0364739.

Caption: Strategies to overcome GI absorption barriers for improved bioavailability.

References

• 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: VU0364739 and Apoptosis Induction

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals who are investigating the effects of VU0364739 on apoptosis.

FAQs: Understanding VU0364739 and its Role in Apoptosis

Q1: What is the primary mechanism of action for VU0364739?

A1: VU0364739 is most commonly recognized as a selective inhibitor of Phospholipase D2 (PLD2). It exhibits a 75-fold preference for PLD2 over PLD1, although at higher concentrations, it can inhibit both isoforms.

Q2: How is VU0364739 expected to induce apoptosis?

A2: The role of PLD2 in apoptosis is complex and can be cell-type dependent. While PLD2 activity is generally associated with cell survival and proliferation, its inhibition by VU0364739 can disrupt signaling pathways that suppress apoptosis, thereby promoting programmed cell death in some cancer cell lines.

Q3: I've seen literature linking mGluR4 activation to apoptosis. Could VU0364739 be acting as an mGluR4 positive allosteric modulator (PAM)?

A3: While activation of the metabotropic glutamate (B1630785) receptor 4 (mGluR4) has been shown to induce apoptosis in certain cancer cells, VU0364739 is not primarily characterized as an mGluR4 PAM. However, given the complexities of pharmacological agents, it is possible that you are investigating a novel or off-target effect. This guide will provide troubleshooting for both the established PLD2 inhibitor role and the hypothetical mGluR4 PAM role.

Q4: What are the first steps I should take if VU0364739 is not inducing apoptosis in my experiments?

A4: First, confirm the identity and integrity of your VU0364739 compound. Then, verify the health and characteristics of your cell line, including the expression of the target protein (PLD2 or mGluR4). Finally, optimize your experimental conditions, such as compound concentration and treatment duration, by performing dose-response and time-course studies.

Troubleshooting Guide: VU0364739 Not Inducing Apoptosis

This guide is divided into two potential mechanisms of action for VU0364739.

Scenario 1: VU0364739 as a PLD2 Inhibitor

If you are working under the assumption that VU0364739 is acting as a PLD2 inhibitor, consider the following troubleshooting steps:

Troubleshooting Workflow for VU0364739 as a PLD2 Inhibitor

Caption: Troubleshooting workflow for experiments with VU0364739 as a PLD2 inhibitor.

Potential Issues and Solutions

Potential Issue	Possible Explanation	Suggested Solution
Compound Inactivity	The compound may have degraded due to improper storage or handling.	Confirm the identity and purity of your VU0364739 stock. Prepare a fresh stock solution in an appropriate solvent (e.g., DMSO) and store it in aliquots at -80°C to avoid repeated freeze-thaw cycles.
Cell Line Resistance	Your cell line may not express sufficient levels of PLD2, or it may have redundant survival pathways that compensate for PLD2 inhibition.	Confirm PLD2 expression in your cell line via Western Blot or qPCR. Consider using a cell line known to be sensitive to PLD2 inhibition as a positive control.
Suboptimal Concentration or Duration	The concentration of VU0364739 or the treatment duration may be insufficient to induce apoptosis in your specific cell line.	Perform a dose-response experiment with a range of concentrations (e.g., 1 µM, 5 µM, 10 µM, 20 µM). Conduct a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal window for apoptosis induction.
Apoptosis Assay Issues	The timing of your apoptosis assay may be off, or the chosen assay may not be sensitive enough.	Use a well-characterized apoptosis inducer (e.g., staurosporine) as a positive control to validate your assay. Consider that apoptosis is a dynamic process; you may be missing the optimal time window for detection. Try multiple apoptosis assays that measure different events (e.g., Annexin V for early apoptosis, caspase activity for execution phase).
Off-Target Effects or Alternative Cell Death	VU0364739 might be inducing a non-apoptotic form of cell death, or its effects could be confounded by off-target activities.[1][2]	Examine cell morphology for signs of necrosis or autophagy. Use assays to detect markers of other cell death pathways (e.g., LDH release for necrosis, LC3-II for autophagy).

PLD2 Signaling in Apoptosis

Caption: Simplified PLD2 signaling pathway in cell survival.

Scenario 2: VU0364739 as a Hypothetical mGluR4 Positive Allosteric Modulator (PAM)

If you are exploring the possibility of VU0364739 acting on mGluR4, the troubleshooting approach will be different, as PAMs have unique requirements for their activity.

Troubleshooting Workflow for VU0364739 as an mGluR4 PAM

Caption: Troubleshooting workflow for VU0364739 as a hypothetical mGluR4 PAM.

Potential Issues and Solutions

Potential Issue	Possible Explanation	Suggested Solution
Lack of Endogenous Agonist	Positive allosteric modulators require the presence of the endogenous agonist (in this case, glutamate) to enhance receptor signaling.[3][4] Your cell culture medium may have insufficient glutamate levels.	Supplement your cell culture medium with a low, non-toxic concentration of glutamate (e.g., 1-10 µM) when treating with VU0364739.
Cell Line Lacks mGluR4	The cell line you are using may not express mGluR4.	Confirm mGluR4 expression in your cell line using Western Blot or qPCR.
Incorrect Concentration	The concentration of VU0364739 may be outside the optimal range for allosteric modulation.	Perform a dose-response curve for VU0364739 in the presence of a fixed, low concentration of glutamate to determine the EC50 for its potentiating effect.
Assay Not Validated for mGluR4	Your apoptosis assay may not be sensitive to apoptosis induced by this specific pathway.	Use a known mGluR4 agonist (e.g., VU0155041) as a positive control to confirm that mGluR4 activation can induce apoptosis in your cell line and that your assay can detect it.
Effect is Not mGluR4-mediated	If you observe apoptosis, it may be due to an off-target effect of VU0364739 and not through mGluR4 modulation.	To confirm that the observed apoptosis is mediated by mGluR4, pre-treat your cells with an mGluR4 antagonist before adding VU0364739 and glutamate. If the antagonist blocks the apoptotic effect, it supports an mGluR4-mediated mechanism.

mGluR4 Signaling in Apoptosis

Caption: Simplified mGluR4 signaling pathway leading to apoptosis.

Experimental Protocols

Annexin V/PI Apoptosis Assay by Flow Cytometry

This protocol allows for the differentiation between viable, early apoptotic, and late apoptotic/necrotic cells.

Materials:

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Binding Buffer (10 mM Hepes, pH 7.4, 140 mM NaCl, 2.5 mM CaCl₂)

• Phosphate-Buffered Saline (PBS)

• Flow cytometry tubes

Procedure:

• Induce apoptosis by treating cells with VU0364739 for the desired time and concentration. Include untreated and positive controls.

• Harvest cells (for adherent cells, use a gentle non-enzymatic method).

• Wash cells twice with cold PBS by centrifuging at 300-400 x g for 5 minutes.

• Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI. Gently vortex.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze by flow cytometry within one hour.

Caspase-3/7 Activity Assay

This assay measures the activity of key executioner caspases in apoptosis.

Materials:

• Caspase-3/7 Glo® Reagent (or similar)

• White-walled 96-well plates

• Plate-reading luminometer

Procedure:

• Plate cells in a white-walled 96-well plate and treat with VU0364739.

• After the treatment period, allow the plate to equilibrate to room temperature.

• Add a volume of Caspase-3/7 Glo® Reagent equal to the volume of cell culture medium in each well.

• Mix the contents of the wells on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate at room temperature for 1-2 hours, protected from light.

• Measure luminescence using a plate-reading luminometer.

Western Blot for Bcl-2 and Bax

This protocol allows for the detection of changes in the expression of pro- and anti-apoptotic proteins.

Materials:

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Treat cells with VU0364739, then harvest and lyse in RIPA buffer.

• Quantify protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane for 1 hour at room temperature in blocking buffer.

• Incubate with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.

• Densitometry can be used to quantify the Bax:Bcl-2 ratio.[5][6]

Data Presentation

Table 1: Example Dose-Response Data for VU0364739

VU0364739 Concentration (µM)	% Apoptotic Cells (Annexin V+)	Caspase-3/7 Activity (RLU)	Bax:Bcl-2 Ratio
0 (Vehicle)	5.2 ± 1.1	15,234 ± 2,109	0.8 ± 0.2
1	8.9 ± 1.5	25,678 ± 3,450	1.2 ± 0.3
5	25.6 ± 3.2	89,453 ± 9,876	3.5 ± 0.6
10	48.3 ± 4.5	154,321 ± 15,670	6.8 ± 0.9
20	52.1 ± 5.1	162,543 ± 17,890	7.1 ± 1.0

Data are presented as mean ± SD from a representative experiment and will vary depending on the cell line and experimental conditions.

References

• 1. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Allosteric modulator - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]

Preventing degradation of VU0364739 in experimental setups

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of VU0364739 in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause VU0364739 degradation?

A1: The stability of VU0364739 can be compromised by several factors, including:

• pH: VU0364739 may be susceptible to hydrolysis under highly acidic or alkaline conditions.

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.

• Light: Exposure to UV or high-intensity visible light may induce photodegradation.

• Oxidation: The presence of oxidizing agents or dissolved oxygen can potentially lead to oxidative degradation.

• Moisture: As VU0364739 is hygroscopic, it can absorb moisture from the air, which may affect its stability and weighing accuracy.

Q2: What is the recommended solvent for preparing stock solutions of VU0364739?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of VU0364739. It offers good solubility for this compound. Ensure you are using anhydrous, high-purity DMSO to minimize the introduction of water and other reactive impurities.

Q3: How should I store VU0364739 as a solid and in solution?

A3: Proper storage is critical for maintaining the integrity of VU0364739.

• Solid Form: Store the solid compound at -20°C in a tightly sealed container, preferably in a desiccator to protect it from moisture.

• Stock Solutions: Prepare aliquots of your high-concentration stock solution in DMSO to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

Q4: Can I use aqueous buffers to prepare working solutions of VU0364739?

A4: Yes, aqueous buffers are used to prepare working solutions for most biological assays. However, it is crucial to prepare these solutions fresh from your DMSO stock solution just before use. The stability of VU0364739 in aqueous buffers can be limited, especially at non-neutral pH or elevated temperatures.

Q5: How can I minimize the impact of repeated freeze-thaw cycles on my VU0364739 stock solution?

A5: The best practice is to aliquot your stock solution into single-use volumes. This prevents the entire stock from being subjected to temperature fluctuations each time you need to prepare a working solution. If you must thaw a stock vial multiple times, allow it to come to room temperature slowly and ensure it is fully dissolved by gentle vortexing before use.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected activity of VU0364739 in my assay.

• Possible Cause: Degradation of the compound in the stock solution or working solution.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare fresh working solutions in your assay buffer immediately before each experiment.

  • Evaluate Stock Solution Integrity: If you suspect your DMSO stock has degraded, prepare a fresh stock from solid VU0364739. Compare the activity of the new stock to the old one.

  • Check for Precipitation: When diluting your DMSO stock into an aqueous buffer, visually inspect for any cloudiness or precipitate, which would indicate poor solubility and a lower effective concentration.

  • Time-Course Experiment: Perform a time-course experiment to assess the stability of VU0364739 in your complete assay medium under your experimental conditions (e.g., 37°C, 5% CO2). Measure its effect at different time points to see if the activity diminishes over time.

Issue 2: The color of my VU0364739 stock solution has changed.

• Possible Cause: This often indicates chemical degradation or oxidation.

• Troubleshooting Steps:

  • Discard the Solution: Do not use a stock solution that has changed color.

  • Review Storage and Handling: Ensure your stock solutions are stored in amber vials or protected from light. When preparing solutions, minimize their exposure to air. Consider purging the headspace of the vial with an inert gas like argon or nitrogen before sealing for long-term storage.

  • Use High-Purity Solvents: Impurities in solvents can sometimes catalyze degradation. Always use high-purity, anhydrous DMSO.

Issue 3: I observe a precipitate in my stock solution after thawing.

• Possible Cause: The compound's solubility limit may have been exceeded at the storage temperature, or the solvent may have absorbed water.

• Troubleshooting Steps:

  • Proper Thawing: Thaw the solution slowly to room temperature and vortex gently but thoroughly to ensure the compound has completely redissolved.

  • Lower Concentration: If precipitation is a recurring issue, consider preparing and storing your stock solutions at a slightly lower concentration.

  • Hygroscopic Handling: Since VU0364739 is hygroscopic, minimize the time the solid compound is exposed to ambient air during weighing. Work quickly and in a low-humidity environment if possible.

Quantitative Data Summary

The following tables provide hypothetical stability data for VU0364739 to illustrate potential degradation patterns. Note: This data is for illustrative purposes only and should be confirmed experimentally in your specific system.

Table 1: Hypothetical Stability of VU0364739 (10 µM) in Aqueous Buffers at 37°C

pH	Incubation Time (hours)	% Remaining VU0364739
5.0	0	100
6	95
24	85
7.4	0	100
6	98
24	92
8.5	0	100
6	90
24	75

Table 2: Hypothetical Stability of VU0364739 (10 mM) in DMSO

Storage Temperature	Storage Duration (months)	% Remaining VU0364739
-20°C	1	>99
3	97
6	94
-80°C	1	>99
3	>99
6	98

Experimental Protocols

Protocol 1: Forced Degradation Study of VU0364739

This protocol helps to identify potential degradation pathways and products under stress conditions.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of VU0364739 in acetonitrile (B52724) or methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature for 4 hours.

  • Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours.

  • Photolytic Degradation: Expose the stock solution in a photostability chamber to UV light (e.g., 254 nm) and visible light for a defined period.

  • Thermolytic Degradation: Expose the solid VU0364739 powder to dry heat (e.g., 80°C) for 48 hours.

• Sample Analysis:

  • Neutralize the acidic and basic samples before analysis.

  • Dilute all samples to a suitable concentration (e.g., 100 µg/mL) with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC-UV/MS method.

• Data Analysis:

  • Calculate the percentage of degradation of VU0364739.

  • Determine the relative peak areas of the degradation products.

  • Use the MS data to propose structures for the major degradation products.

Visualizations

Caption: Experimental workflow for using VU0364739, highlighting key stages where degradation can occur.

Caption: Potential degradation pathways of VU0364739 under different stress conditions.

Reference Data & Comparative Studies

A Comparative Guide to PLD2 Inhibitors: VU0364739 vs. ML298

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent small molecule inhibitors of Phospholipase D2 (PLD2), VU0364739 and ML298. The selection of a suitable chemical probe is critical for elucidating the biological functions of PLD2 and for the development of potential therapeutics targeting this enzyme. This document aims to facilitate this selection by presenting a detailed analysis of their performance, supported by experimental data.

Introduction to PLD2 and its Inhibitors

Phospholipase D2 (PLD2) is a key enzyme in cellular signaling, catalyzing the hydrolysis of phosphatidylcholine (PC) to produce the second messenger phosphatidic acid (PA).[1] PA is involved in a myriad of cellular processes, including cell proliferation, migration, and membrane trafficking. Dysregulation of PLD2 activity has been implicated in various diseases, including cancer and neurological disorders.

VU0364739 and ML298 are two widely used inhibitors in the study of PLD2. ML298 was developed as a successor to VU0364739, aiming to improve upon its pharmacological properties.[2] This guide will dissect the key differences between these two compounds to aid researchers in choosing the optimal tool for their specific experimental needs.

Quantitative Data Comparison

The following tables summarize the key quantitative data for VU0364739 and ML298, providing a direct comparison of their potency and selectivity.

Table 1: In Vitro Potency against PLD Isoforms

Compound	Target	Assay Type	IC50 (nM)	Reference
VU0364739	PLD2	Cellular	20	[3][4]
PLD1	Cellular	1500	[3][4]
ML298	PLD2	Cellular	355	[2][5][6]
PLD1	Cellular	>20,000	[2][6]
PLD2	Biochemical	2,800	[2]
PLD1	Biochemical	>20,000	[2]

Table 2: Selectivity Profile

Compound	PLD2 Selectivity (over PLD1)	Reference
VU0364739	75-fold	[4]
ML298	>53-fold	[2][7]

Key Performance Insights

ML298 demonstrates a significant improvement in selectivity over VU0364739. While VU0364739 exhibits potent inhibition of PLD2, it also maintains a notable inhibitory activity against PLD1 (IC50 = 1500 nM).[3][4] This could lead to confounding effects in cellular systems where both isoforms are present. In contrast, ML298 shows negligible activity against PLD1 at concentrations where it potently inhibits PLD2, making it a more specific tool for dissecting the role of PLD2.[2][6][7]

It is important to note that while VU0364739 has a lower IC50 for PLD2 in cellular assays, the superior selectivity of ML298 is often a more critical factor for achieving clean experimental outcomes. The development of ML298 from a common 1,3,8-Triazaspiro[4.5]decane core aimed to address the PLD1 activity of earlier compounds like VU0364739.[7]

Experimental Protocols

Below are detailed methodologies for key experiments typically used to characterize PLD2 inhibitors.

Cellular PLD Activity Assay (Transphosphatidylation Assay)

This assay measures the activity of PLD in intact cells by monitoring the formation of phosphatidylbutanol (PtdBut), a product of the PLD-catalyzed transphosphatidylation reaction in the presence of a primary alcohol like 1-butanol (B46404).

Materials:

• Cell line of interest (e.g., HEK293 cells overexpressing PLD2)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• 1-Butanol

• Phorbol 12-myristate 13-acetate (PMA) (optional, as a stimulant)

• VU0364739 or ML298

• Lipid extraction solvents (e.g., chloroform, methanol, HCl)

• Thin Layer Chromatography (TLC) plates

• Scintillation counter

Procedure:

• Seed cells in 6-well plates and grow to 80-90% confluency.

• Label the cellular phospholipids (B1166683) by incubating the cells with [³H]palmitic acid in serum-free medium for 18-24 hours.

• Wash the cells with PBS to remove unincorporated radiolabel.

• Pre-incubate the cells with varying concentrations of the inhibitor (VU0364739 or ML298) or vehicle (DMSO) for 30 minutes.

• Add 1-butanol to a final concentration of 0.3-0.4% to the medium.

• Stimulate the cells with an agonist (e.g., PMA) if required.

• After the desired incubation time (e.g., 15-30 minutes), stop the reaction by aspirating the medium and adding ice-cold methanol.

• Scrape the cells and transfer to a tube.

• Perform a lipid extraction using a standard method (e.g., Bligh-Dyer).

• Separate the lipids by TLC using a suitable solvent system.

• Visualize the radiolabeled lipids (including PtdBut) by autoradiography.

• Scrape the spots corresponding to PtdBut and quantify the radioactivity using a scintillation counter.

• Calculate the percentage of PLD inhibition at each inhibitor concentration relative to the vehicle control.

Biochemical PLD Activity Assay (Purified Enzyme Assay)

This assay measures the direct effect of an inhibitor on the activity of purified PLD enzyme.

Materials:

• Purified recombinant PLD1 and PLD2 enzymes

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 3 mM MgCl₂, 0.5 mM EGTA)

• Substrate vesicles containing phosphatidylcholine (PC) and a fluorescent or radiolabeled lipid.

• VU0364739 or ML298

• Detection reagents (e.g., fluorescent plate reader, scintillation counter)

Procedure:

• Prepare substrate vesicles by sonication or extrusion.

• In a microplate, add the assay buffer.

• Add varying concentrations of the inhibitor (VU0364739 or ML298) or vehicle (DMSO).

• Add the purified PLD enzyme to each well.

• Initiate the reaction by adding the substrate vesicles.

• Incubate the plate at 37°C for a specific time (e.g., 30-60 minutes).

• Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

• Measure the product formation using a suitable detection method (e.g., fluorescence intensity or radioactivity).

• Calculate the percentage of PLD inhibition at each inhibitor concentration relative to the vehicle control.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the PLD2 signaling pathway and a typical experimental workflow for evaluating PLD2 inhibitors.

Caption: PLD2 Signaling Pathway.

Caption: Cellular PLD2 Inhibition Assay Workflow.

Conclusion

Both VU0364739 and ML298 are valuable tools for studying the function of PLD2. However, for researchers requiring high isoform specificity to avoid off-target effects on PLD1, ML298 is the recommended choice . Its negligible activity against PLD1 at effective PLD2 inhibitory concentrations provides a cleaner system for investigating the specific roles of PLD2 in health and disease. VU0364739, while more potent in some cellular assays, should be used with the consideration of its potential to inhibit both PLD1 and PLD2. The selection between these two inhibitors should be guided by the specific requirements of the experimental design and the expression levels of PLD isoforms in the system under study.

References

• 1. researchgate.net [researchgate.net]
• 2. New concepts in phospholipase D signaling in inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Phospholipase D Signaling Pathways and Phosphatidic Acid as Therapeutic Targets in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phospholipase D in Cell Signaling: From a Myriad of Cell Functions to Cancer Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TWO SITES OF ACTION FOR PLD2 INHIBITORS: THE ENZYME CATALYTIC CENTER AND AN ALLOSTERIC, PHOSPHOINOSITIDE BINDING POCKET - PMC [pmc.ncbi.nlm.nih.gov]

Validating the PLD2 Inhibitory Effect of VU0364739: A Comparative Guide

For researchers and professionals in drug development, accurately validating the inhibitory effect of a compound on its target is paramount. This guide provides a comparative analysis of VU0364739, a known Phospholipase D2 (PLD2) inhibitor, alongside other commercially available PLD inhibitors. We present supporting experimental data, detailed methodologies for key experiments, and visual representations of relevant signaling pathways and workflows to aid in the comprehensive evaluation of VU0364739.

Introduction to PLD2 and VU0364739

Phospholipase D2 (PLD2) is a crucial enzyme involved in a myriad of cellular processes. It catalyzes the hydrolysis of phosphatidylcholine (PC) to generate phosphatidic acid (PA), a key lipid second messenger that modulates signaling pathways controlling cell growth, proliferation, and migration.[1] Dysregulation of PLD2 activity has been implicated in various diseases, including cancer, making it an attractive therapeutic target.

VU0364739 has been identified as a selective inhibitor of PLD2.[2] Understanding its potency and selectivity in comparison to other inhibitors is essential for its effective application in research and preclinical studies.

Comparative Analysis of PLD Inhibitors

The selection of an appropriate PLD inhibitor is critical for targeted research. The following table summarizes the inhibitory potency (IC50) of VU0364739 and other notable PLD inhibitors against PLD1 and PLD2 isoforms. This allows for a direct comparison of their selectivity and efficacy.

Inhibitor	Target(s)	PLD1 IC50 (nM)	PLD2 IC50 (nM)	Selectivity
VU0364739	PLD2	1500	20, 22	~75-fold for PLD2
Halopemide	PLD1/PLD2	220	310	Dual inhibitor
FIPI	PLD1/PLD2	~25	~20, ~25	Dual inhibitor
ML-299	PLD1/PLD2	5.6, 6	12, 20	Potent dual inhibitor
VU-0155056	PLD1/PLD2	81	240	Dual inhibitor
ML298	PLD2	>20,000	355	>53-fold for PLD2
ML395	PLD2	>30,000	360	>80-fold for PLD2
VU0359595 (EVJ)	PLD1	3.7	6400	>1700-fold for PLD1

Note: IC50 values can vary depending on the assay conditions (e.g., cellular vs. biochemical assays).[1][2][3][4][5][6][7][8][9][10][11][12][13][14]

Experimental Validation of PLD2 Inhibition

Several experimental approaches are employed to validate the inhibitory effect of compounds like VU0364739 on PLD2 activity. These assays can be broadly categorized into in vitro and cellular-based methods.

Key Experimental Protocols

1. In Vitro PLD Enzyme Assay (using purified enzyme or cell lysates)

This assay directly measures the enzymatic activity of PLD on a substrate in a controlled environment.

• Principle: Purified PLD enzyme or cell lysates containing PLD are incubated with a labeled substrate, typically phosphatidylcholine (PC). The generation of the product, phosphatidic acid (PA), is then quantified.

• Protocol Outline:

  • Enzyme Preparation: Use either purified recombinant PLD2 or prepare cell lysates from cells overexpressing PLD2.

  • Substrate Preparation: Prepare liposomes containing a radiolabeled ([3H] or [14C]) or fluorescently tagged PC substrate.

  • Reaction: Incubate the enzyme with the substrate in a suitable buffer at 37°C. For inhibitor studies, pre-incubate the enzyme with various concentrations of VU0364739 before adding the substrate.

  • Lipid Extraction: Stop the reaction and extract the lipids using a solvent system (e.g., chloroform/methanol).

  • Product Separation and Quantification: Separate the product (PA) from the substrate (PC) using thin-layer chromatography (TLC). Quantify the amount of product by scintillation counting (for radiolabels) or fluorescence measurement.

2. Cellular PLD Activity Assay (e.g., in Calu-1 or HEK293 cells)

This assay measures PLD activity within a cellular context, providing insights into the inhibitor's performance in a more physiologically relevant system.

• Principle: Cells are metabolically labeled with a radioactive precursor (e.g., [3H]-palmitic acid) which gets incorporated into cellular phospholipids, including PC. PLD activity is then stimulated, and the production of radiolabeled PA is measured.

• Protocol Outline:

  • Cell Culture and Labeling: Culture cells (e.g., Calu-1 or HEK293 cells stably overexpressing PLD2) and label them overnight with [3H]-palmitic acid.

  • Inhibitor Treatment: Pre-incubate the labeled cells with varying concentrations of VU0364739.

  • Stimulation: Stimulate PLD activity using a known agonist (e.g., phorbol (B1677699) 12-myristate 13-acetate - PMA).

  • Lipid Extraction and Analysis: Lyse the cells, extract the lipids, and separate them by TLC to quantify the amount of [3H]-PA formed.

3. Transphosphatidylation Assay

This assay is highly specific for PLD activity.

• Principle: In the presence of a primary alcohol (e.g., 1-butanol), PLD catalyzes a transphosphatidylation reaction, producing phosphatidylbutanol (PBut) instead of PA. Since PBut is not a natural cellular metabolite, its formation is a direct measure of PLD activity.

• Protocol Outline:

  • Follow the same initial steps as the cellular PLD activity assay (cell labeling and inhibitor treatment).

  • Alcohol Incubation: During the stimulation step, include 1-butanol (B46404) in the incubation medium.

  • Lipid Extraction and Analysis: Extract the lipids and separate them by TLC. Quantify the amount of radiolabeled PBut.

Signaling Pathways and Experimental Workflow

Visualizing the complex biological processes involved can aid in understanding the mechanism of action and the experimental design for validating PLD2 inhibitors.

PLD2 Signaling Cascade and Point of Inhibition.

General Experimental Workflow for Inhibitor Validation.

References

• 1. mybiosource.com [mybiosource.com]
• 2. researchgate.net [researchgate.net]
• 3. MEASUREMENTS OF PHOSPHOLIPASES A2, C AND D (PLA2, PLC AND PLD): IN VITRO MICROASSAYS, ANALYSIS OF ENZYME ISOFORMS, AND INTACT-CELL ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. resources.bio-techne.com [resources.bio-techne.com]
• 7. researchgate.net [researchgate.net]
• 8. The substrate specificities of sunflower and soybean phospholipases D using transphosphatidylation reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. AID 743388 - Identifying inhibitors with PLD1 specific Cellular Isoenzyme Activity - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 11. biossusa.com [biossusa.com]
• 12. www2.nau.edu [www2.nau.edu]
• 13. assets.fishersci.com [assets.fishersci.com]
• 14. content.abcam.com [content.abcam.com]

VU0364739: A Comparative Analysis of Enzyme Cross-Reactivity

For researchers and drug development professionals, understanding the selectivity of a chemical probe is paramount. This guide provides a comparative analysis of the cross-reactivity of VU0364739, a known inhibitor of Phospholipase D (PLD), with other enzymes. The data presented here is compiled from publicly available research to facilitate an objective assessment of the compound's performance and to provide detailed experimental context.

Quantitative Cross-Reactivity Data

VU0364739 is a potent and selective inhibitor of Phospholipase D2 (PLD2). Its cross-reactivity has been primarily characterized against its closely related isoform, PLD1. The following table summarizes the inhibitory activity of VU0364739 against these two enzymes.

Enzyme	IC50 (nM)	Fold Selectivity (PLD1/PLD2)	Assay Type	Reference
Human PLD2	20	75	Cellular	[1]
Human PLD1	1500	Cellular	[1]

Note: IC50 values represent the concentration of the inhibitor required to reduce the enzyme activity by 50%. Lower values indicate higher potency.

Experimental Protocols

The determination of enzyme inhibition and selectivity relies on robust and well-defined experimental assays. Below are detailed methodologies for the key experiments cited in the cross-reactivity assessment of VU0364739.

In Vitro Biochemical PLD Inhibition Assay

This assay directly measures the effect of the inhibitor on the enzymatic activity of purified PLD protein.

Principle: The assay quantifies the hydrolysis of a radiolabeled substrate, phosphatidylcholine ([³H]PC), by the PLD enzyme. The amount of the product, [³H]choline, is measured in the presence and absence of the inhibitor to determine the level of inhibition.

Materials:

• Purified recombinant human PLD1 and PLD2 enzymes

• [³H]phosphatidylcholine ([³H]PC)

• Phosphatidylethanolamine (PE)

• Phosphatidylinositol 4,5-bisphosphate (PIP2)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM KCl, 2 mM MgCl2, 1 mM EGTA)

• VU0364739 (or other test compounds)

• Scintillation cocktail and counter

Procedure:

• Prepare substrate vesicles by mixing [³H]PC, PE, and PIP2 in chloroform, drying under nitrogen, and resuspending in assay buffer followed by sonication.

• Pre-incubate the purified PLD enzyme with varying concentrations of VU0364739 or vehicle control in the assay buffer for a defined period (e.g., 15 minutes) at room temperature.

• Initiate the enzymatic reaction by adding the substrate vesicles to the enzyme-inhibitor mixture.

• Incubate the reaction at 37°C for a specific time (e.g., 20 minutes).

• Terminate the reaction by adding a stop solution (e.g., chloroform/methanol/HCl).

• Separate the aqueous phase containing the [³H]choline product from the organic phase containing the unreacted [³H]PC substrate by centrifugation.

• Measure the radioactivity of the aqueous phase using a scintillation counter.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cellular PLD Activity Assay (Transphosphatidylation)

This assay measures the activity of PLD within intact cells, providing a more physiologically relevant assessment of inhibitor potency.

Principle: In the presence of a primary alcohol, such as 1-butanol (B46404), PLD catalyzes a transphosphatidylation reaction, producing phosphatidylbutanol (PBut) instead of phosphatidic acid. The amount of PBut formed is a direct measure of PLD activity.

Materials:

• Cell line expressing PLD1 and/or PLD2 (e.g., HEK293, HeLa)

• Cell culture medium and supplements

• [³H]oleic acid or other suitable radiolabel

• 1-butanol

• VU0364739 (or other test compounds)

• Phosphate-buffered saline (PBS)

• Scintillation cocktail and counter

• Thin-layer chromatography (TLC) plates and developing solvents

Procedure:

• Seed cells in multi-well plates and grow to near confluence.

• Label the cellular phospholipids (B1166683) by incubating the cells with [³H]oleic acid in the culture medium for several hours (e.g., 18-24 hours).

• Wash the cells with PBS to remove unincorporated radiolabel.

• Pre-incubate the cells with varying concentrations of VU0364739 or vehicle control in the presence of 1-butanol for a short period (e.g., 15-30 minutes).

• Stimulate PLD activity if required (e.g., with a phorbol (B1677699) ester like PMA for PLD1).

• Terminate the reaction by aspirating the medium and adding ice-cold methanol.

• Extract the lipids from the cells using a suitable solvent system (e.g., chloroform/methanol).

• Separate the lipids by thin-layer chromatography (TLC) using a solvent system that resolves PBut from other phospholipids.

• Visualize and quantify the radiolabeled PBut spot using a phosphorimager or by scraping the spot and measuring its radioactivity with a scintillation counter.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

Experimental Workflow and Signaling Pathway Diagrams

To visually represent the logical flow of the cross-reactivity assessment and the relevant signaling pathway, the following diagrams are provided in DOT language.

Caption: Workflow for assessing enzyme cross-reactivity.

Caption: Simplified PLD2 signaling pathway and inhibition.

References

• 1. In silico off-target profiling for enhanced drug safety assessment - PMC [pmc.ncbi.nlm.nih.gov]

VU0364739: A More Potent and Selective PLD2 Inhibitor Than Previous Generations

For Immediate Release

[City, State] – [Date] – VU0364739, a small molecule inhibitor of Phospholipase D2 (PLD2), demonstrates significantly enhanced potency and selectivity compared to previous generations of inhibitors. This advancement offers researchers a more precise tool to investigate the physiological and pathological roles of PLD2, particularly in cancer biology where the enzyme is a key player in cell proliferation and metastasis.

Phospholipase D (PLD) enzymes, specifically PLD1 and PLD2, are critical signaling proteins that catalyze the hydrolysis of phosphatidylcholine to produce the second messenger phosphatidic acid (PA). While both isoforms contribute to this process, they are differentially regulated and have distinct cellular functions. The development of isoform-specific inhibitors is crucial for dissecting their individual contributions.

VU0364739 emerged from a diversity-oriented synthesis approach that began with the dual PLD1/2 inhibitor halopemide (B1672926). Through iterative medicinal chemistry efforts, researchers first developed VU0285655, a compound with a 21-fold preference for PLD2 over PLD1.[1] Subsequent optimization led to the discovery of VU0364739, which exhibits a remarkable 75-fold selectivity for PLD2.[2]

Quantitative Comparison of PLD Inhibitors

The potency and selectivity of VU0364739 are best illustrated through a direct comparison of its half-maximal inhibitory concentration (IC50) values against those of its predecessors and other notable PLD inhibitors.

Compound Name	PLD1 IC50 (nM)	PLD2 IC50 (nM)	Selectivity (PLD1/PLD2)
Halopemide	220	310	~0.7-fold
VU0285655	1900	90	~21-fold for PLD2
VU0364739	1500	20	75-fold for PLD2
ML298	>20,000	355	>56-fold for PLD2

Data compiled from multiple sources.[1][2][3][4]

As the data indicates, VU0364739 possesses a significantly lower IC50 for PLD2 compared to halopemide and VU0285655, signifying its enhanced potency. Furthermore, its 75-fold selectivity represents a substantial improvement over the modest selectivity of earlier compounds. While a subsequent compound, ML298, displays even greater selectivity, VU0364739 remains a highly potent and valuable tool for PLD2 research.[3]

PLD2 Signaling Pathway

PLD2 is activated by a variety of upstream signals, most notably through receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR). Upon ligand binding, EGFR recruits and activates PLD2 at the plasma membrane. Activated PLD2 then catalyzes the production of phosphatidic acid (PA), which acts as a crucial second messenger to propagate downstream signaling cascades, including the Ras/MEK/ERK pathway, ultimately leading to cellular responses such as proliferation and migration.

Caption: The PLD2 signaling pathway, initiated by EGF binding to EGFR and leading to cell proliferation and migration. VU0364739 acts as a direct inhibitor of PLD2.

Experimental Protocols

The determination of IC50 values for PLD inhibitors is typically performed using both in vitro biochemical assays and cell-based assays.

1. In Vitro Biochemical PLD2 Inhibition Assay

This assay measures the ability of a compound to directly inhibit the enzymatic activity of purified PLD2.

• Enzyme Source: Purified recombinant human PLD2.

• Substrate: Liposomes containing [³H]-dipalmitoyl-phosphatidylcholine (DPPC) and phosphatidylinositol 4,5-bisphosphate (PIP2).

• Reaction Buffer: HEPES buffered saline (pH 7.5) containing MgCl₂ and CaCl₂.

• Procedure:

  • Purified PLD2 enzyme is pre-incubated with varying concentrations of the test compound (e.g., VU0364739) for a specified time at room temperature.

  • The enzymatic reaction is initiated by the addition of the substrate liposomes.

  • The reaction is allowed to proceed at 37°C for a defined period (e.g., 20-30 minutes) with constant agitation.

  • The reaction is terminated by the addition of a quench solution (e.g., chloroform/methanol).

  • The radiolabeled product, [³H]-phosphatidic acid, is separated from the unreacted substrate by thin-layer chromatography (TLC).

  • The amount of radioactivity in the phosphatidic acid spot is quantified using a scintillation counter.

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

2. Cellular PLD2 Inhibition Assay (Transphosphatidylation Assay)

This assay measures the inhibition of PLD2 activity within a cellular context. It relies on the unique ability of PLD to catalyze a transphosphatidylation reaction in the presence of a primary alcohol.

• Cell Line: Human Embryonic Kidney (HEK293) cells stably overexpressing human PLD2.

• Labeling Reagent: [³H]-palmitic acid.

• Primary Alcohol: 1-Butanol.

• Procedure:

  • HEK293-PLD2 cells are seeded in multi-well plates and allowed to adhere overnight.

  • The cells are labeled with [³H]-palmitic acid for 18-24 hours to allow for its incorporation into cellular phospholipids, including phosphatidylcholine.

  • The cells are washed to remove unincorporated [³H]-palmitic acid and then pre-incubated with varying concentrations of the test compound for a short period.

  • The PLD2-mediated transphosphatidylation reaction is initiated by the addition of media containing 1-butanol.

  • The reaction proceeds at 37°C for a defined time (e.g., 30 minutes).

  • The reaction is stopped, and lipids are extracted from the cells.

  • The radiolabeled product, [³H]-phosphatidylbutanol, is separated by TLC.

  • The amount of radioactivity corresponding to [³H]-phosphatidylbutanol is quantified.

  • IC50 values are determined by analyzing the concentration-dependent inhibition of [³H]-phosphatidylbutanol formation.

The development of VU0364739 represents a significant step forward in the quest for highly selective and potent pharmacological tools to study PLD2. Its favorable characteristics make it an invaluable asset for researchers seeking to elucidate the complex roles of this enzyme in health and disease.

References

• 1. MEASUREMENTS OF PHOSPHOLIPASES A2, C AND D (PLA2, PLC AND PLD): IN VITRO MICROASSAYS, ANALYSIS OF ENZYME ISOFORMS, AND INTACT-CELL ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. PLD2 has both enzymatic and cell proliferation-inducing capabilities, that are differentially regulated by phosphorylation and dephosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

In Vivo Efficacy of PLD2 Inhibition in Xenograft Models: A Comparative Analysis

For Immediate Release

A detailed comparison of the in vivo efficacy of Phospholipase D2 (PLD2) inhibitors in preclinical xenograft models of cancer. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the therapeutic potential of targeting PLD2, with a focus on available experimental data for compounds structurally related to VU0364739.

While direct in vivo efficacy data for the specific PLD2 inhibitor VU0364739 in xenograft models is not currently available in the public domain, this guide presents a comparative analysis using a structurally similar PLD2 inhibitor, N-[2-(4-oxo-1-phenyl-1,3,8-triazaspiro[1][2]dec-8-yl)ethyl]-2-naphthalenecarboxamide, to provide insights into the potential anti-tumor activity of this class of compounds.

Comparative Efficacy of PLD2 Inhibitors in a Breast Cancer Xenograft Model

The following table summarizes the in vivo efficacy of N-[2-(4-oxo-1-phenyl-1,3,8-triazaspiro[1][2]dec-8-yl)ethyl]-2-naphthalenecarboxamide in a human breast cancer xenograft model using MDA-MB-231 cells. This data is presented as a surrogate to illustrate the potential efficacy of PLD2 inhibition.

Treatment Group	Dosage	Administration Route	Tumor Volume Reduction (%)	Reference
Vehicle Control	-	Osmotic Pump	0	[3]
N-[2-(4-oxo-1-phenyl-1,3,8-triazaspiro[1][2]dec-8-yl)ethyl]-2-naphthalenecarboxamide	Not Specified	Osmotic Pump	>70% (Significant inhibition of primary tumor growth)	[3]

Experimental Protocols

A detailed methodology for a typical subcutaneous xenograft study to evaluate the in vivo efficacy of a test compound is provided below. This protocol is based on established practices for cancer cell line-derived xenografts.

Cell Line: Human breast adenocarcinoma cell line MDA-MB-231.

Animal Model: Female athymic nude mice or SCID mice, 6-8 weeks old.

Cell Preparation and Implantation:

• MDA-MB-231 cells are cultured in appropriate media (e.g., DMEM with 10% FBS) to ~80% confluency.

• Cells are harvested, washed with sterile PBS, and resuspended in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 5 x 10^6 cells per 100 µL.

• Mice are anesthetized, and 100 µL of the cell suspension is injected subcutaneously into the flank of each mouse.

Treatment:

• Once tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment and control groups.

• The test compound (e.g., a PLD2 inhibitor) is administered according to the desired dosing schedule and route (e.g., intraperitoneal injection, oral gavage, or osmotic pump). The vehicle used to dissolve the compound is administered to the control group.

Efficacy Evaluation:

• Tumor dimensions are measured regularly (e.g., twice weekly) using calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• Animal body weight and general health are monitored throughout the study.

• At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., histology, biomarker analysis).

Visualizing the Mechanism and Workflow

To better understand the context of this research, the following diagrams illustrate the PLD2 signaling pathway and a typical experimental workflow for a xenograft study.

Caption: PLD2 Signaling Pathway in Cancer.

Caption: Experimental Workflow for a Xenograft Efficacy Study.

References

• 1. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 2. Upregulated phospholipase D2 expression and activity is related to the metastatic properties of melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]

Unveiling the Impact of VU0364739 on Cellular Signaling: A Comparative Analysis of PLD2 Inhibition

For researchers, scientists, and drug development professionals investigating the intricacies of cellular signaling pathways, the selective inhibition of key enzymes offers a powerful tool for dissecting molecular mechanisms and developing novel therapeutic strategies. VU0364739, a known inhibitor of Phospholipase D2 (PLD2), has emerged as a valuable research compound. This guide provides a comprehensive comparison of VU0364739's performance against alternative PLD2 inhibitors, supported by experimental data from Western blot analyses to validate its effects on downstream targets.

At the core of this analysis is the understanding that PLD2 plays a crucial role in various cellular processes by catalyzing the hydrolysis of phosphatidylcholine to generate the second messenger phosphatidic acid (PA). PA, in turn, influences a cascade of downstream signaling events, including the PI3K/Akt and mTOR pathways, which are central regulators of cell survival, proliferation, and metabolism.

Comparing PLD2 Inhibitors: A Look at Selectivity and Potency

VU0364739 exhibits a 75-fold preference for PLD2 over its isoform, PLD1. While this selectivity is significant, it is important to note that at higher concentrations, VU0364739 can also inhibit PLD1. In the quest for more precise tools, researchers have developed newer alternatives with enhanced selectivity.

Compound	Target(s)	IC50 (PLD1)	IC50 (PLD2)	Selectivity (PLD1/PLD2)
VU0364739	PLD2 > PLD1	1500 nM	20 nM	75-fold
VU0359595	PLD1	3.7 nM	>10,000 nM	>2700-fold for PLD1
ML298	PLD2	>20,000 nM	355 nM	>56-fold for PLD2
ML395	PLD2	>30,000 nM	360 nM	>83-fold for PLD2

This table clearly illustrates the evolution of PLD inhibitors, with ML298 and ML395 demonstrating superior selectivity for PLD2, making them valuable tools for specifically probing the function of this isoform.

Western Blot Analysis: Visualizing the Downstream Effects

To directly assess the impact of PLD2 inhibition on downstream signaling, Western blot analysis is an indispensable technique. This method allows for the detection and quantification of specific proteins, including the phosphorylated (activated) forms of key signaling molecules.

VU0364739's Impact on Akt Phosphorylation

A key downstream effector of PLD2 signaling is the serine/threonine kinase Akt. Activation of Akt, through phosphorylation at residues such as Ser473 and Thr308, is a critical event in promoting cell survival and inhibiting apoptosis.

Experimental evidence from a study on glioblastoma cells demonstrates that treatment with VU0364739 leads to a significant decrease in the phosphorylation of Akt at Ser473, indicating a reduction in its activity.[1] This effect is consistent with the role of PLD2 in maintaining pro-survival signaling pathways.

In the same study, the PLD1-selective inhibitor VU0359595 was used as a comparator. The results showed that selective inhibition of PLD1 did not have the same pronounced effect on Akt phosphorylation, highlighting the specific role of PLD2 in regulating this pathway in the studied cell type.[1]

While direct comparative Western blot data for the more recent PLD2 inhibitors, ML298 and ML395, on Akt phosphorylation is not as readily available in the public domain, their high selectivity suggests they would produce a similar, if not more specific, reduction in Akt phosphorylation as a consequence of PLD2 inhibition.

Signaling Pathways and Experimental Workflow

To better understand the mechanisms at play and the methodology used to obtain these results, the following diagrams illustrate the key signaling pathway and the experimental workflow for Western blot analysis.

References

• 1. Phospholipase D2 (PLD2) Shortens the Time Required for Myeloid Leukemic Cell Differentiation: MECHANISM OF ACTION - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: VU0364739 and Halopemide in Phospholipase D Inhibition

For researchers, scientists, and drug development professionals, the selection of appropriate chemical probes is paramount for elucidating cellular signaling pathways and validating novel therapeutic targets. This guide provides a comprehensive side-by-side comparison of two prominent Phospholipase D (PLD) inhibitors, VU0364739 and halopemide (B1672926), offering insights into their distinct pharmacological profiles, supported by experimental data and detailed methodologies.

VU0364739 is a potent and selective inhibitor of PLD2, while halopemide acts as a dual inhibitor of both PLD1 and PLD2.[1] This fundamental difference in their mechanism of action dictates their utility in specific research contexts. This guide will delve into their inhibitory activity, cellular effects, pharmacokinetic properties, and the underlying signaling pathways they modulate.

Quantitative Data Summary

The following tables provide a structured overview of the key quantitative data for VU0364739 and halopemide, facilitating a direct comparison of their biochemical and cellular activities.

Compound	Target(s)	IC₅₀ vs. PLD1 (nM)	IC₅₀ vs. PLD2 (nM)	Selectivity (PLD1/PLD2)	Reference
VU0364739	PLD2	1500	20	75-fold for PLD2	[1][2][3]
Halopemide	PLD1/PLD2	220 (biochemical) / 21 (cellular)	310 (biochemical) / 300 (cellular)	~1 (dual inhibitor)	[1][4][5]

Table 1: Inhibitory Potency against PLD Isoforms. This table summarizes the half-maximal inhibitory concentrations (IC₅₀) of VU0364739 and halopemide against PLD1 and PLD2. Lower IC₅₀ values indicate greater potency.

Compound	Cell-Based Assay	Observed Effect	Concentration Range	Reference
VU0364739	MDA-MB-231 cell proliferation	Time- and dose-dependent decrease	1, 5, 10 µM	[3]
VU0364739	Caspase 3/7 activity	Increased activity (apoptosis induction)	10 µM	[3]
Halopemide	Off-target binding screen	Activity at 41 of 68 biogenic amine receptors	Not specified	[1]

Table 2: Cellular Effects. This table highlights the demonstrated effects of each compound in various cell-based experimental models.

Compound	Pharmacokinetic Parameter	Finding	Species	Reference
VU0364739 (analogs)	CNS Penetrance (Brain:Plasma ratio)	An analog, ML395, is highly CNS penetrant (B:P = 1.48)	Rat	[4]
Halopemide	CNS Distribution	Concentration in the brain was 10 times less than its analog, R29800	Rat	[4]

Table 3: Pharmacokinetic Properties. This table presents available data on the central nervous system (CNS) penetration of the compounds or their close analogs.

Signaling Pathways

Both VU0364739 and halopemide exert their effects by inhibiting the Phospholipase D (PLD) signaling pathway. PLD enzymes catalyze the hydrolysis of phosphatidylcholine (PC) to generate phosphatidic acid (PA), a critical lipid second messenger. PA, in turn, activates a multitude of downstream signaling cascades involved in cell growth, proliferation, survival, and migration. The diagram below illustrates the central role of PLD in cellular signaling and the points of inhibition by VU0364739 and halopemide.

References

• 1. Discovery of Phospholipase D Inhibitors with Improved Drug-like Properties and Central Nervous System Penetrance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a Selective, Allosteric PLD2 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Next generation PLD2 inhibitor with improved physiochemical properties and DMPK profile for translational in vivo - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Measuring Phospholipase D Enzymatic Activity Through Biochemical and Imaging Methods - PMC [pmc.ncbi.nlm.nih.gov]

Replicating Anti-Cancer Findings for VU0364739: A Comparative Guide

For Immediate Release

This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison of the anti-cancer activity of VU0364739, a selective inhibitor of Phospholipase D2 (PLD2), against other PLD inhibitors. The information presented is based on published findings and aims to facilitate the replication and extension of this research.

Comparative Analysis of In Vitro Anti-Cancer Activity

Notably, in studies on U87-MG glioblastoma cells, the successor compounds to VU0364739, the PLD2-selective inhibitor ML298 and the dual PLD1/2 inhibitor ML299, were found to decrease invasive migration. Importantly, neither compound significantly affected cell viability at concentrations up to 10 μM, suggesting that the observed anti-invasive effects are not a result of general cytotoxicity at these concentrations.

Table 1: Comparative Efficacy of PLD Inhibitors on U87-MG Glioblastoma Cells

Compound	Target(s)	Effect on Cell Viability (up to 10 μM)	Effect on Invasive Migration
VU0364739	PLD2 (selective)	Data not available	Presumed anti-invasive based on analogs
ML298	PLD2 (selective)	No significant effect	Decrease
ML299	PLD1/PLD2 (dual)	No significant effect	Decrease

Signaling Pathways and Mechanism of Action

VU0364739 exerts its anti-cancer effects by inhibiting PLD2. PLD enzymes catalyze the hydrolysis of phosphatidylcholine to produce phosphatidic acid (PA), a critical second messenger in various cellular signaling pathways implicated in cancer progression, including cell proliferation, survival, and metastasis.

Inhibition of PLD2 by VU0364739 is expected to disrupt these downstream signaling cascades. One of the key pathways regulated by PLD-generated PA is the mTOR (mammalian target of rapamycin) pathway, which is a central regulator of cell growth and proliferation.

VU0364739 inhibits PLD2, blocking pro-cancer signaling.

Experimental Protocols

While a specific, detailed protocol for VU0364739 cytotoxicity assays is not available in a single source, the following general protocol for a cell viability assay, such as the MTT or MTS assay, can be adapted. This is based on protocols commonly used for evaluating the anti-cancer activity of small molecule inhibitors.

Cell Viability Assay (MTT/MTS Assay)

1. Cell Seeding:

• Culture cancer cells in appropriate growth medium to ~80% confluency.
• Trypsinize and resuspend cells in fresh medium.
• Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.
• Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of VU0364739 in DMSO.
• Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations.
• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of VU0364739 or vehicle control (DMSO).
• Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).

3. Viability Assessment (MTT Example):

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
• Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.
• Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a 10% SDS solution in 0.01 M HCl) to each well to dissolve the formazan crystals.
• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

4. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

  Workflow for a typical in vitro cell viability assay.

  Conclusion

The available evidence suggests that targeting PLD2 with inhibitors like VU0364739 holds promise as an anti-cancer strategy, particularly in inhibiting cancer cell invasion and metastasis. Further research is warranted to establish a comprehensive profile of VU0364739's activity across a broader range of cancer cell lines and to elucidate the precise molecular mechanisms underlying its effects. The protocols and comparative data provided in this guide serve as a foundation for these future investigations.

Safety & Regulatory Compliance

Navigating the Safe Disposal of VU0364739: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This document provides essential guidance on the operational and disposal procedures for VU0364739, a selective PLD2 inhibitor. Due to the absence of a publicly available, specific Safety Data Sheet (SDS) for VU0364739, this guide combines general best practices for laboratory chemical disposal with known information about the compound.

Immediate Safety and Handling Precautions

Before handling VU0364739, it is crucial to adhere to standard laboratory safety protocols. This includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation. In case of accidental contact, flush the affected area with copious amounts of water and seek medical attention if irritation persists.

Proper Disposal Procedures for VU0364739

In the absence of a specific Safety Data Sheet (SDS) for VU0364739, researchers must adopt a cautious approach based on general principles of chemical waste management. The following step-by-step process is recommended for the disposal of VU0364739 and its associated waste:

• Waste Segregation: All materials contaminated with VU0364739, including unused compound, solutions, contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE), must be segregated from general laboratory waste.

• Containerization: Contaminated solid and liquid waste should be collected in separate, clearly labeled, and chemically resistant containers. The containers must be sealed to prevent leakage or evaporation.

• Labeling: Waste containers must be accurately labeled with the words "Hazardous Waste," the full chemical name "VU0364739," and any known hazard classifications (e.g., "Toxic," "Irritant"). The date of waste accumulation should also be clearly marked.

• Storage: Store waste containers in a designated, secure, and well-ventilated satellite accumulation area away from incompatible chemicals.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed environmental waste management contractor. Under no circumstances should VU0364739 or its contaminated waste be disposed of down the drain or in regular trash.

• Consultation: Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local, state, and federal regulations.

Quantitative Data Summary

The following tables summarize the available quantitative data for VU0364739, providing a quick reference for its biological activity and pharmacokinetic properties.

Table 1: In Vitro Activity of VU0364739

Target	IC₅₀ (nM)	Cell Line/Assay Conditions
PLD2	22	Not specified[1]
PLD2	20	Not specified
PLD1	1500	Not specified

Table 2: Effects of VU0364739 on Cancer Cells

Cell Line	Concentration	Effect
MDA-MB-231	1, 5, 10 µM	Time- and dose-dependent decrease in cell proliferation[2]
MDA-MB-231	1, 10, 100 µM	Increased Caspase 3 and 7 activities at 10 µM[2]

Table 3: Pharmacokinetic Properties of VU0364739 in Rats

Parameter	Value	Dosing
CL (mL/min/kg)	61.5	IV 1 mg/kg[2]
t₁/₂ (h)	1.52	IV 1 mg/kg[2]
Vdss (L/kg)	8.1	IV 1 mg/kg[2]
Plasma (ng/mL)	39.9	PO 10 mg/kg[2]
Brain (ng/mL)	29	PO 10 mg/kg[2]

Experimental Protocols and Signaling Pathways

VU0364739 exerts its biological effects by selectively inhibiting Phospholipase D2 (PLD2), a key enzyme in cellular signaling pathways.

General Experimental Workflow for Assessing PLD2 Inhibition

The following diagram illustrates a typical workflow for evaluating the inhibitory effect of a compound like VU0364739 on PLD2 activity in a cellular context.

Workflow for determining the IC50 of VU0364739.

PLD2 Signaling Pathway

VU0364739's inhibition of PLD2 disrupts downstream signaling cascades involved in cell proliferation and survival. The diagram below provides a simplified overview of a key PLD2-mediated signaling pathway.

Inhibition of the PLD2 signaling pathway by VU0364739.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling VU0364739

Essential Safety and Handling Guide for VU0364739

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of VU0364739, a selective PLD2 inhibitor used in cancer research. Given the absence of a specific Safety Data Sheet (SDS), this document outlines procedures based on best practices for handling potent, novel research chemicals. Adherence to these protocols is essential to ensure a safe laboratory environment.

Risk Assessment and Hazard Summary

VU0364739 is a potent enzyme inhibitor.[1] While specific toxicity data is unavailable, it should be treated as a hazardous substance.[2] The primary routes of exposure are inhalation of aerosols, skin and eye contact, and ingestion.[3] Similar compounds can have toxic effects, and some may impair fertility or harm an unborn child.[4] A thorough risk assessment should be conducted before any handling of this compound.[5][6]

Quantitative Data Summary

Since specific exposure limits for VU0364739 have not been established, the following table provides general guidelines for handling potent research compounds.

Parameter	Value	Recommendations
Occupational Exposure Limit (OEL)	Not Established	Handle in a certified chemical fume hood or ventilated enclosure to minimize exposure.[1]
LD50/LC50	Not Available	Assume high potency and toxicity.
Permissible Exposure Limit (PEL) - OSHA	Not Established	Follow guidelines for particularly hazardous substances.[7]
Recommended Exposure Limit (REL) - NIOSH	Not Established	Use appropriate personal protective equipment at all times.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure.[1] The selection of PPE should be based on the specific laboratory activity being performed.

Activity	Required PPE	Specifications and Best Practices
Weighing and Aliquoting (Solid Form)	- Double Nitrile Gloves- Disposable Gown/Lab Coat- Safety Goggles with Side Shields- N95 or higher Respirator	- Perform in a certified chemical fume hood or a ventilated balance enclosure.- Use anti-static weighing paper and tools to minimize dust generation.- Change gloves immediately if contaminated.[1]
Solution Preparation and Handling	- Double Nitrile Gloves- Disposable Gown/Lab Coat- Safety Goggles with Side Shields	- Handle all solutions within a chemical fume hood.- Avoid splashing and aerosol generation.- Ensure caps (B75204) on vials and tubes are securely fastened.[1]
Cell Culture and In Vitro Assays	- Nitrile Gloves- Lab Coat- Safety Glasses	- Conduct all procedures in a certified biological safety cabinet (BSC).- Dispose of all contaminated media and consumables as chemical waste.[1]
Spill Cleanup	- Double Nitrile Gloves- Chemical Resistant Gown- Chemical Splash Goggles- Face Shield- N95 or higher Respirator	- Evacuate and secure the area.- Use an appropriate spill kit for chemical spills.- Absorb liquids with inert material; carefully sweep up solids to avoid dust.[8]

Operational Plan: Step-by-Step Handling Procedures

3.1. Preparation and Weighing

• Designated Area: All work with VU0364739 should be conducted in a designated area, such as a chemical fume hood.[7]

• Gather Materials: Before starting, ensure all necessary equipment and PPE are readily available.

• Weighing: When weighing the solid compound, use a ventilated balance enclosure or a chemical fume hood to prevent inhalation of airborne particles.[1] Use anti-static weighing paper to minimize dust.[1]

• Labeling: Clearly label all containers with the compound name, concentration, date, and appropriate hazard symbols.

3.2. Solution Preparation

• Solvent Selection: Use the appropriate solvent as recommended by the supplier.

• Dissolving: Add the solvent to the solid compound slowly to avoid splashing. Cap the container securely before mixing.

• Storage: Store stock solutions at the recommended temperature, typically -20°C for short-term and -80°C for long-term storage, in clearly labeled, sealed containers.

Disposal Plan

All materials that have come into contact with VU0364739 must be treated as hazardous chemical waste.[9]

• Solid Waste: Place contaminated gloves, gowns, weighing paper, and other solid materials in a designated, sealed chemical waste bag.[1]

• Liquid Waste: Collect all solutions containing VU0364739 in a clearly labeled, sealed hazardous waste container.[1][10] Do not dispose of down the drain.[9]

• Sharps Waste: Needles, syringes, and other sharp objects should be disposed of in a puncture-resistant sharps container.

• Decontamination: Decontaminate all work surfaces and equipment with an appropriate solvent (e.g., 70% ethanol) after use.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[2]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

• Spill: In case of a spill, evacuate the area and prevent others from entering. Wearing appropriate PPE, contain the spill using a chemical spill kit.[8] Absorb liquids with an inert material and carefully collect solids to avoid generating dust.[8] Place all contaminated materials in a sealed container for hazardous waste disposal.[9]

Visual Guidance: Workflows and Decision-Making

Safe Handling Workflow for VU0364739

Caption: Workflow for the safe handling of VU0364739 from preparation to disposal.

PPE Selection Logic for Handling VU0364739

Caption: Decision-making for selecting appropriate PPE based on the handling task.

References

• 1. benchchem.com [benchchem.com]
• 2. twu.edu [twu.edu]
• 3. enzymetechnicalassociation.org [enzymetechnicalassociation.org]
• 4. allucent.com [allucent.com]
• 5. intersolia.com [intersolia.com]
• 6. Risk Assessment - Health and Safety Authority [hsa.ie]
• 7. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
• 8. benchchem.com [benchchem.com]
• 9. vumc.org [vumc.org]
• 10. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]